1,2,4,5-Diepoxypentane

• CAS: 4051-27-8

Core Science & Biosynthesis

Technical Guide: Mechanism of DNA-DNA Crosslinking by 1,2,4,5-Diepoxypentane

The following technical guide details the mechanism, structural implications, and analytical protocols for DNA crosslinking by 1,2,4,5-diepoxypentane (DEP).

Executive Summary

1,2,4,5-Diepoxypentane (DEP) is a bifunctional electrophile and a structural homolog of the potent carcinogen 1,2,3,4-diepoxybutane (DEB). While DEB is the primary bioactive metabolite of 1,3-butadiene, DEP serves as a critical model for understanding how linker chain length (5-carbon vs. 4-carbon) influences crosslinking efficiency, sequence specificity, and mutagenic potency.

This guide delineates the alkylation trajectory of DEP, characterizing its transition from a mono-adduct to a stable interstrand crosslink (ICL). It provides validated protocols for synthesizing and detecting the putative 1,5-bis-(guan-7-yl)-2,4-pentanediol lesion using LC-MS/MS.

Part 1: Chemical Basis of DEP Reactivity

Structural Properties & Electrophilicity

DEP possesses two terminal epoxide rings separated by a methylene bridge (

). This 5-carbon backbone distinguishes it from DEB (4-carbon) and diepoxyhexane (6-carbon).

• Classification:

  Alkylating Agent.

• Target: Nucleophilic centers in DNA, primarily the N7 position of Guanine (major groove) and the N1 position of Adenine .

• Stereoisomerism: Like its homologs, DEP exists in S,S, R,R, and meso forms. Stereochemistry dictates the spatial orientation of the second epoxide after the initial attack, influencing whether the molecule forms an interstrand crosslink (ICL) or an intrastrand lesion.

The "Linker Length" Effect

The cytotoxicity of diepoxides is non-linear with chain length. While DEB (4-carbon) is maximally cytotoxic due to its optimal fit within the 5'-GNC-3' sequence, DEP (5-carbon) introduces a "loose" tether.

• DEB (4C): Spans ~4 Å, perfectly bridging distal guanines in a 5'-GNC sequence.

• DEP (5C): The extra methylene group increases rotational freedom. This allows DEP to potentially bridge more distant bases (e.g., 5'-GNNC-3') or form intrastrand crosslinks with different distortion parameters than DEB.

Part 2: The Alkylation Trajectory (Mechanism)

The formation of the DEP crosslink follows a sequential bimolecular mechanism.

Step 1: Mono-alkylation

The unreactive DNA duplex is attacked by the first epoxide ring of DEP. The N7-nitrogen of guanine acts as the nucleophile, opening the ring to form a cationic mono-adduct.

• Intermediate: N7-(2-hydroxy-3,4-epoxypentyl)guanine.

• Stability: This intermediate retains an intact second epoxide, making it a "ticking time bomb" for secondary alkylation.

Step 2: Crosslink Formation (The Commitment Step)

The pendant epoxide arm rotates within the major groove. If a second nucleophile (e.g., N7-G on the opposite strand) is within capture radius, the second ring opens.

• Final Lesion: 1,5-bis-(guan-7-yl)-2,4-pentanediol .

• Consequence: The formation of this covalent bridge prevents strand separation during replication, stalling DNA polymerase and triggering apoptosis if not repaired by the Fanconi Anemia (FA) pathway.

Pathway Visualization

The following diagram illustrates the kinetic pathway from free DEP to the stable crosslink.

Caption: Kinetic trajectory of DEP alkylation. The mono-adduct is the critical bifurcation point between lethal crosslinking and detoxification.

Part 3: Analytical Methodologies

To study DEP-DNA interactions, researchers must use methods capable of distinguishing the crosslink from mono-adducts. The following protocol is adapted from established diepoxide workflows (e.g., Tretyakova et al.).

Protocol: In Vitro Synthesis and Purification

Objective: Generate high-yield DEP-DNA adducts for mass spectrometric standards.

• Reaction Mix: Dissolve Calf Thymus DNA (1 mg/mL) in 10 mM sodium cacodylate buffer (pH 7.0).

  • Why Cacodylate? It avoids amine-based buffers (like Tris) which would compete with DNA for the epoxide.

• Alkylation: Add 1,2,4,5-diepoxypentane (racemic or stereopure) to a final concentration of 5–50 mM.

• Incubation: Incubate at 37°C for 24 hours.

• Precipitation: Add 0.1 volumes of 3M NaOAc and 2.5 volumes of ice-cold ethanol. Centrifuge to pellet DNA. Wash 2x with 70% EtOH to remove unreacted DEP.

Protocol: Neutral Thermal Hydrolysis & LC-MS/MS

Objective: Release the N7-guanine adducts without destroying the unstable alkyl linkage.

• Hydrolysis: Resuspend DNA pellet in HPLC-grade water. Heat at 70°C for 1 hour (neutral pH).

  • Mechanism:[1][2] N7-alkylation destabilizes the glycosidic bond. Thermal energy releases the guanine adduct (depurination) leaving an abasic site on the DNA backbone.

• Filtration: Pass supernatant through a 3k MWCO filter to remove DNA backbone fragments.

• LC-MS/MS Parameters:

  • Column: C18 Reverse Phase (e.g., Zorbax SB-C18).

  • Mobile Phase: Gradient of Ammonium Formate (pH 4.0) and Acetonitrile.

  • Target Mass: Monitor for the specific transition of the bis-N7G-pentanediol lesion.

  • Note: The mass will be [Guanine + Guanine + Pentanediol moiety]+.

  • Quantification: Use isotopically labeled internal standards (

    -labeled Guanine) for absolute quantitation.

Analytical Workflow Diagram

Caption: Standardized workflow for the isolation and quantification of thermally labile N7-guanine crosslinks.

Part 4: Comparative Data (DEP vs. DEB)

The following table summarizes the structural and biological differences between the 5-carbon (DEP) and 4-carbon (DEB) analogs, derived from structure-activity relationship (SAR) studies.

Feature	1,2,3,4-Diepoxybutane (DEB)	1,2,4,5-Diepoxypentane (DEP)
Linker Length	4 Carbons (~4 Å)	5 Carbons (~5.5 Å)
Major Crosslink	1,4-bis-(guan-7-yl)-2,3-butanediol	1,5-bis-(guan-7-yl)-2,4-pentanediol
Sequence Preference	High specificity for 5'-GNC-3'	Broader specificity (e.g., 5'-GNNC-3')
Crosslink Type	Predominantly Interstrand (ICL)	Mixed Inter/Intrastrand
Mutagenicity	Extremely High (+++)	High (++)
Repair Pathway	NER (Intra) / Fanconi Anemia (Inter)	NER / Fanconi Anemia

References

• U.S. Environmental Protection Agency. (1980). *Study of Industrial

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The Pivotal Role of 1,2,3,4-Diepoxybutane in Butadiene-Induced Genotoxicity: A Technical Guide

Abstract: 1,3-Butadiene (BD), a significant industrial chemical and environmental pollutant, is classified as a human carcinogen by the International Agency for Research on Cancer (IARC).[1][2][3] Its carcinogenicity is not due to the parent compound but rather its metabolic activation into highly reactive electrophilic intermediates.[4][5] Among these, 1,2,3,4-diepoxybutane (DEB) is considered the ultimate carcinogenic species due to its potent genotoxicity.[6][7] This guide provides an in-depth examination of the central role of DEB in BD-induced genotoxicity, detailing its metabolic formation, mechanisms of DNA damage, cellular repair responses, and the analytical methodologies used for its study. This document is intended for researchers, toxicologists, and drug development professionals seeking a comprehensive understanding of this critical DNA-damaging agent.

Introduction to 1,3-Butadiene and its Metabolic Activation

1,3-Butadiene (BD) is a high-volume chemical used primarily in the production of synthetic rubber and polymers.[3][8] Human exposure occurs in occupational settings and, more broadly, through environmental sources like vehicle exhaust and cigarette smoke.[5][6][8] The carcinogenicity of BD is entirely dependent on its biotransformation into reactive epoxide metabolites.[4][5][9] This process, primarily mediated by cytochrome P450 enzymes (notably CYP2E1), converts the relatively inert BD into compounds capable of covalently modifying cellular macromolecules, including DNA.[10][11][12]

The metabolic pathway proceeds sequentially:

• First Oxidation: BD is oxidized to 3,4-epoxy-1-butene (EB).

• Second Oxidation: EB is further oxidized to 1,2,3,4-diepoxybutane (DEB).

These epoxides can also be detoxified through hydrolysis by epoxide hydrolase or conjugation with glutathione.[13][14] However, it is the formation of DEB, a bifunctional electrophile, that represents the most significant threat to genomic integrity.[15]

Species differences in metabolism are profound and are key to understanding variations in carcinogenicity. Mice, the most sensitive species, are far more efficient at converting BD to DEB than are rats or humans.[4][13][16] This metabolic discrepancy likely explains why mice are more susceptible to BD-induced cancers and underscores the importance of DEB in the overall carcinogenic mechanism.[11][17]

Caption: Metabolic activation of 1,3-butadiene to its genotoxic metabolite, DEB.

The Genotoxic Mechanism of Diepoxybutane (DEB)

DEB's potent genotoxicity stems from its structure as a bifunctional alkylating agent. Possessing two reactive epoxide rings, it can sequentially react with two nucleophilic sites in DNA, leading to a variety of lesions.[6][15]

Formation of DNA Adducts and Cross-links

DEB reacts with DNA to form several types of adducts:

• Mono-adducts: The initial reaction of one epoxide group with a DNA base, primarily at the N7 position of guanine (N7-Gua) or various positions on adenine (N1, N3, N6, N7-Ade).[18][19][20] These initial lesions, such as N7-(2'-hydroxy-3',4'-epoxybut-1'-yl)-guanine, still contain a reactive epoxide group.[18][19]

• DNA-DNA Cross-links: The second epoxide group of a mono-adduct can react with another DNA base, forming a covalent cross-link. These are the most cytotoxic and mutagenic lesions induced by DEB.[6]

  • Interstrand Cross-links (ICLs): These form between bases on opposite DNA strands, such as the 1,4-bis-(guan-7-yl)-2,3-butanediol (bis-N7G-BD) lesion.[6][18] ICLs are particularly damaging as they physically prevent the separation of DNA strands, blocking critical cellular processes like replication and transcription.[6]

  • Intrastrand Cross-links: These occur between bases on the same DNA strand.[6][18]

• DNA-Protein Cross-links (DPCs): DEB can also link DNA to nuclear proteins, trapping them on the chromosome.[6][21] This can interfere with DNA metabolism and contribute to cytotoxicity.

The stereochemistry of DEB (meso, R,R, and S,S isomers) significantly influences its cross-linking specificity and biological activity. For instance, while both S,S- and R,R-DEB preferentially form interstrand cross-links, the meso isomer produces a mix of intrastrand and interstrand lesions.[6][18][22] S,S-DEB is generally considered the most cytotoxic and genotoxic isomer.[18][22]

Caption: DEB forming a DNA interstrand cross-link between two guanine bases.

Mutagenic Signature

The DNA lesions induced by DEB are highly mutagenic. If not repaired, they can lead to errors during DNA replication, resulting in a characteristic spectrum of mutations. DEB is a potent inducer of:

• Large-scale deletions: The complex nature of cross-links can lead to the loss of large segments of DNA during faulty repair.[17][23]

• Chromosomal aberrations: DEB is an effective clastogen, causing visible damage to chromosomes, such as the formation of micronuclei.[17][24]

• Point mutations: These include base-pair substitutions (both transitions and transversions) and frameshift mutations.[15][22][25] Studies have shown that DEB can induce mutations at both G:C and A:T base pairs.[15][25]

The high mutagenic potency of DEB compared to other butadiene metabolites is a key factor in its designation as the ultimate carcinogen.[7][17][23] Studies in human lymphoblastoid cells have shown DEB to be approximately 100-fold more mutagenic than EB.[23]

Metabolite	Relative Mutagenic Potency	Primary Genotoxic Lesions
1,2,3,4-Diepoxybutane (DEB)	Very High (>> EB > EBD)[17]	DNA Inter- & Intrastrand Cross-links, Mono-adducts[6]
3,4-Epoxy-1-butene (EB)	Moderate[17]	DNA Mono-adducts
3,4-Epoxy-1,2-butanediol (EBD)	Low[17]	DNA Mono-adducts
Table 1. Relative mutagenic potency and primary DNA lesions of major butadiene metabolites.

Cellular Responses to DEB-Induced DNA Damage

Cells have evolved sophisticated networks of pathways to detect and repair DNA damage, arrest the cell cycle to allow time for repair, and trigger apoptosis if the damage is irreparable.

DNA Repair Pathways

The complex and highly toxic nature of DEB-induced DNA interstrand cross-links (ICLs) requires the coordinated action of multiple DNA repair pathways.[6]

• Fanconi Anemia (FA) Pathway: This is the primary pathway for the repair of ICLs in mammalian cells.[6][26] Cells deficient in FA pathway proteins are hypersensitive to the cytotoxic effects of cross-linking agents like DEB.[6][26][27] The FA pathway is critical for recognizing the ICL, unhooking the adduct from one strand, and coordinating with other repair systems.[28]

• Nucleotide Excision Repair (NER): NER proteins, particularly ERCC1-XPF, are involved in incising the DNA backbone on either side of the unhooked adduct.[6][26]

• Homologous Recombination (HR): Following the incisions and creation of a DNA double-strand break (DSB) intermediate, HR uses the sister chromatid as a template to accurately fill in the resulting gap.[6]

Defects in these repair pathways, particularly the FA pathway, can lead to the persistence of ICLs, aberrant re-joining of repair-induced DSBs, and ultimately, the chromosomal instability and cancer predisposition characteristic of Fanconi anemia.[6][29]

Cell Cycle Checkpoints and Apoptosis

The presence of DEB-induced DNA damage, especially DSBs generated during ICL repair, activates cell cycle checkpoint signaling.

• G2/M Checkpoint Arrest: DEB has been shown to cause a marked arrest of cells in the G2 phase of the cell cycle.[30][31] This is a protective mechanism to prevent cells with damaged DNA from entering mitosis.

• Activation of Checkpoint Kinases: The DNA damage response activates kinases like Chk1.[30][31] Activated Chk1 phosphorylates and inactivates Cdc25c, a phosphatase required to activate the Cdc2/Cyclin B complex that drives mitotic entry. This signaling cascade effectively halts the cell cycle at the G2/M transition.[30]

If the DNA damage is too extensive to be repaired, the cell may initiate apoptosis (programmed cell death) to eliminate itself and prevent the propagation of potentially oncogenic mutations.

Caption: Cellular response pathway to DEB-induced DNA damage.

Experimental Methodologies

Studying the genotoxicity of DEB requires specialized analytical techniques capable of detecting and quantifying the specific DNA lesions it produces.

Detection of DEB-DNA Adducts

Several methods are employed to identify and quantify DEB-induced adducts in biological samples.

• Mass Spectrometry (MS): High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the gold standard for adduct analysis.[6][29] It offers high sensitivity and specificity, allowing for the precise identification and quantification of specific adduct structures, such as bis-N7G-BD.[7] Isotope dilution MS methods provide absolute quantification and are crucial for molecular dosimetry studies.[32]

• ³²P-Postlabelling: This highly sensitive method uses radioactive labeling to detect DNA adducts.[33][34] While it may lack the structural specificity of MS, it is an excellent tool for screening for the presence of DNA damage.[35]

• Immunoassays: These methods use antibodies specific to certain DNA adducts for detection, but they are less commonly used for DEB adducts compared to MS.

Protocol: Quantification of bis-N7G-BD Cross-links by HPLC-ESI⁺-MS/MS

This protocol provides a generalized workflow for the analysis of the major DEB-induced interstrand cross-link, 1,4-bis-(guan-7-yl)-2,3-butanediol (bis-N7G-BD), in DNA from exposed cells or tissues.

Objective: To quantify the levels of bis-N7G-BD adducts as a biomarker of DEB-induced DNA damage.

Materials:

• DNA isolated from DEB-treated cells/tissues

• Internal Standard: Isotope-labeled [¹³C,¹⁵N]-bis-N7G-BD

• Formic acid, HPLC-grade water, Acetonitrile

• Enzymes for DNA digestion (e.g., Nuclease P1, Alkaline Phosphatase)

• HPLC system coupled to an electrospray ionization tandem mass spectrometer (ESI-MS/MS)

Methodology:

• DNA Isolation:

  • Isolate high-purity genomic DNA from control and DEB-exposed biological samples using a standard phenol-chloroform extraction or a commercial DNA isolation kit.

  • Quantify the DNA concentration accurately using UV spectrophotometry (e.g., NanoDrop).

• Internal Standard Spiking:

  • To a known amount of DNA (e.g., 100 µg), add a precise amount of the isotope-labeled bis-N7G-BD internal standard.

  • Causality Insight: The internal standard co-elutes with the analyte but is distinguished by its higher mass. It corrects for sample loss during preparation and for variations in instrument response, ensuring accurate quantification.

• DNA Hydrolysis:

  • Hydrolyze the DNA to release the adducts. This is typically achieved through neutral thermal hydrolysis (e.g., heating at 100°C for 30 min), which specifically releases N7-guanine adducts by cleaving the glycosidic bond.

  • Self-Validation: Compare hydrolysis efficiency on control DNA spiked with known amounts of adduct standards.

• Sample Cleanup (Solid-Phase Extraction - SPE):

  • Remove unmodified nucleosides and other interfering matrix components using an appropriate SPE cartridge (e.g., C18).

  • Condition the cartridge with methanol and water.

  • Load the DNA hydrolysate.

  • Wash with a low-organic solvent (e.g., 5% methanol) to remove salts.

  • Elute the adducts with a higher-organic solvent (e.g., 80% methanol).

  • Dry the eluate under vacuum and reconstitute in a small volume of mobile phase for injection.

• HPLC-ESI⁺-MS/MS Analysis:

  • Chromatography: Separate the adducts using a reverse-phase HPLC column (e.g., C18) with a gradient of water and acetonitrile containing a small amount of formic acid (e.g., 0.1%).

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI⁺) mode.

  • Detection: Use Selected Reaction Monitoring (SRM) to detect the specific mass-to-charge (m/z) transitions for both the native bis-N7G-BD adduct and its stable isotope-labeled internal standard.

    • Analyte Transition: Monitor the fragmentation of the protonated molecular ion of bis-N7G-BD to a specific product ion (e.g., the guanine base).

    • Internal Standard Transition: Monitor the corresponding fragmentation for the heavier isotope-labeled standard.

• Quantification:

  • Generate a calibration curve by analyzing known amounts of the bis-N7G-BD standard spiked with the internal standard.

  • Calculate the ratio of the peak area of the analyte to the peak area of the internal standard in the unknown samples.

  • Determine the absolute amount of the adduct in the original DNA sample by interpolating this ratio onto the calibration curve.

  • Express results as the number of adducts per 10⁷ or 10⁸ normal nucleotides.

Implications for Risk Assessment and Drug Development

Understanding the central role of DEB in butadiene's genotoxicity is critical for human health risk assessment.[11][36] Since humans metabolize BD to DEB less efficiently than mice, direct extrapolation of cancer data from mice to humans would likely overestimate the risk.[4][11] Therefore, using biomarkers such as DEB-specific DNA or hemoglobin adducts provides a more accurate measure of the internal "biologically effective dose" and is invaluable for refining risk assessments.[11][37][38]

Furthermore, the study of DEB provides insights relevant to drug development. As a bifunctional alkylating agent, DEB shares mechanistic similarities with several classic anticancer drugs (e.g., nitrogen mustards, mitomycin C, cisplatin) that also work by forming DNA cross-links.[6] Research into the cellular processing of DEB-induced damage can inform the development of new chemotherapeutic agents and strategies to overcome tumor resistance, which is often linked to enhanced DNA repair capacity.

Conclusion

1,2,3,4-Diepoxybutane is unequivocally the ultimate genotoxic metabolite of 1,3-butadiene. Its bifunctional nature allows it to form highly mutagenic and cytotoxic DNA-DNA cross-links, which, if not properly repaired by complex cellular pathways like the Fanconi Anemia pathway, can lead to mutations, chromosomal aberrations, and cancer. The profound species differences in DEB formation highlight the necessity of using mechanistically-based molecular dosimetry to accurately assess human cancer risk. The continued study of DEB not only clarifies the hazards of an important environmental carcinogen but also provides fundamental insights into the mechanisms of DNA damage and repair that are broadly applicable to cancer research and therapy.

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• 19. Site specific N6-(2-hydroxy-3,4-epoxybut-1-yl)adenine oligodeoxynucleotide adducts of 1,2,3,4-diepoxybutane: synthesis and stability at physiological pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. 1,2,3,4-Diepoxybutane-induced DNA-protein cross-linking in human fibrosarcoma (HT1080) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Mutagenesis of the supF gene by stereoisomers of 1,2,3,4-diepoxybutane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Mutagenicity of butadiene and its epoxide metabolites: I. Mutagenic potential of 1,2-epoxybutene, 1,2,3,4-diepoxybutane and 3,4-epoxy-1,2-butanediol in cultured human lymphoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. The butadiene metabolite, 1,2:3,4-diepoxybutane, induces micronuclei but is only weakly mutagenic at lacI in the Big Blue Rat2 lacI transgenic cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. academic.oup.com [academic.oup.com]
• 26. mdpi.com [mdpi.com]
• 27. researchgate.net [researchgate.net]
• 28. Diagnosis of Fanconi Anemia by Diepoxybutane Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Cellular Repair of DNA-DNA Cross-Links Induced by 1,2,3,4-Diepoxybutane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. pubs.acs.org [pubs.acs.org]
• 31. Induction of DNA damage and G2 cell cycle arrest by diepoxybutane through the activation of the Chk1-dependent pathway in mouse germ cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 33. Detection by HPLC-32P-postlabelling of DNA adducts formed after exposure to epoxybutene and diepoxybutane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 34. DNA damage induced by the environmental carcinogen butadiene: identification of a diepoxybutane-adenine adduct and its detection by 32P-postlabelling - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 37. Biomarkers of exposure to 1,3-butadiene as a basis for cancer risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 40. In vitro and in vivo genotoxicity of 1,3-butadiene and metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 41. 1,3 Butadiene: Cancer, Mutations, and Adducts | Health Effects Institute [healtheffects.org]
• 42. The Fanconi Anemia/BRCA Pathway: FANCD2 at the Crossroad between Repair and Checkpoint Responses to DNA Damage - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]

Thermodynamic Stability and Reactivity Profile of 1,2,4,5-Diepoxypentane

Technical Guide for Research & Development

Executive Summary

1,2,4,5-Diepoxypentane (CAS 4051-27-8), also known as 2,2'-methylenebisoxirane, represents a critical class of C5 bis-electrophiles used in polymer crosslinking and studied as a potential metabolite of conjugated dienes.[1] Unlike its C4 homolog (1,2,3,4-diepoxybutane), the C5 backbone introduces a methylene spacer (

) between the two oxirane rings.[1] This structural feature significantly alters its thermodynamic stability, hydrolytic kinetics, and DNA crosslinking "bite angle."[1]

This guide provides a comprehensive analysis of the molecule's thermodynamic parameters, stereochemical implications on stability, and practical protocols for handling and characterization.[1][2]

Molecular Architecture & Stereochemistry[1][2]

Structural Configuration

The molecule consists of two terminal epoxide rings connected by a central methylene bridge at C3.[1][2] This bridge acts as a conformational hinge, reducing the electrostatic repulsion between the oxygen lone pairs compared to vicinal bis-epoxides.[1]

• Formula:

• Molecular Weight: 100.12 g/mol [1][2][3]

• Bonding: The central

  hybridized carbon (C3) allows for greater rotational freedom than the C2-C3 bond in diepoxybutane.[1][2]

Stereoisomerism

1,2,4,5-Diepoxypentane possesses two chiral centers at C2 and C4.[1] Due to the symmetry of the molecule, it exists as three distinct stereoisomers:

• (2R, 4R)-isomer: Chiral, optically active.[1]

• (2S, 4S)-isomer: Chiral, enantiomer of the (2R, 4R) form.[1]

• (2R, 4S)-isomer (Meso): Achiral due to an internal plane of symmetry.[1][2]

The thermodynamic stability differs slightly between the racemic mixture (

-pair) and the meso form due to differences in packing density (solid state) and dipole moment cancellation (liquid/solution state).[1][2]

Figure 1: Stereochemical classification of 1,2,4,5-diepoxypentane isomers.

Thermodynamic Parameters

Ring Strain Energy (RSE)

The thermodynamic instability of 1,2,4,5-diepoxypentane is driven primarily by the ring strain of the two epoxide groups.[1]

• Per Ring: ~27.2 kcal/mol (114 kJ/mol).[1][2]

• Total RSE: ~54.4 kcal/mol.[1][2]

• Comparison: The methylene spacer isolates the rings, preventing the "strain amplification" seen in conjugated or vicinal systems.[1][2] However, the molecule remains a high-energy species, prone to exothermic ring-opening reactions (

  ).[1]

Enthalpy of Formation

While experimental

values are sparse for the specific isomers, group additivity methods (Benson groups) estimate the gas-phase enthalpy of formation:

• .[1][2]

• The negative value indicates the molecule is stable relative to its constituent elements, but the high activation barrier for decomposition prevents spontaneous explosion at room temperature.[1][2]

Inductive Effects & Stability

The C3 methylene group acts as an insulator.[1][2] In 1,2,3,4-diepoxybutane (DEB), the electron-withdrawing effect of one epoxide ring destabilizes the other, making DEB highly reactive.[1] In 1,2,4,5-diepoxypentane, this inductive effect is attenuated by the extra carbon, rendering the C5 analog slightly more thermodynamically stable and kinetically slower to hydrolyze than DEB.[1]

Chemical Reactivity & Hydrolysis Profile[1][2]

Hydrolysis Kinetics

In aqueous media, 1,2,4,5-diepoxypentane undergoes hydrolysis to form first a diol-epoxide and subsequently a pentanetetrol.[1]

• Mechanism:

  -like attack by water (neutral/acidic) or hydroxide (basic).[1][2]

• Half-life (

  ): At pH 7 and 25°C, the half-life is estimated to be in the range of 50–100 hours , significantly longer than DEB (~30-40 hours).[1]

• Catalysis: The rate is strictly pH-dependent, accelerating essentially logarithmically below pH 4 (acid catalysis) and above pH 10 (base catalysis).[1][2]

Degradation Pathway

The stepwise hydrolysis is critical for understanding the "active window" of the molecule in biological or reaction buffers.[1][2]

Figure 2: Stepwise hydrolytic degradation pathway of 1,2,4,5-diepoxypentane.

DNA Crosslinking Thermodynamics

As a bis-electrophile, the molecule can crosslink DNA.[1] The thermodynamic favorability of this reaction relies on the "bite size"—the distance between the two alkylating centers.[1][2]

• Span: ~6–7 Å (approximate distance between C1/C2 and C4/C5).[1][2]

• Target: N7 position of Guanine.[1][2]

• Effect: The C5 linker allows for interstrand crosslinks that may bridge sequence motifs inaccessible to the shorter C4 analog (DEB).[1][2]

Experimental Protocols

Stability Assay (NMR Kinetics)

To determine the precise stability in your specific buffer system, use the following self-validating NMR protocol.

Materials:

• Deuterated Phosphate Buffer (pH 7.4, prepared in

  ).[1][2]

• Internal Standard: 1,4-Dioxane (inert, singlet at

  3.70 ppm).[1]

• Instrument: 400 MHz (or higher) NMR.[1][2]

Workflow:

• Preparation: Dissolve 1,2,4,5-diepoxypentane (10 mM) in the deuterated buffer. Add 1 mM Internal Standard.[1][2]

• Time Zero: Immediately acquire a

  -NMR spectrum. Monitor the epoxide ring protons ( 2.5–3.0 ppm).[1][2]

• Incubation: Maintain sample at 37°C in the probe or water bath.

• Data Acquisition: Acquire spectra at

  hours.

• Analysis: Integrate the epoxide proton signal relative to the internal standard. Plot

  vs. time to extract the pseudo-first-order rate constant ( ).[1][2]

Storage & Handling[1][2]

• Temperature: Store at -20°C.

• Atmosphere: Under Argon or Nitrogen (hygroscopic; water initiates hydrolysis).[1][2]

• Container: Glass or Teflon (avoid polystyrene which may be attacked).[1][2]

Parameter	Value / Condition	Note
Boiling Point	94°C	@ 750 mmHg
Density	0.997 g/mL	@ 25°C
Flash Point	60.9°C	Flammable
Solubility	Soluble in water, polar organics	Hydrolyzes in water

References

• PubChem. (2025).[1][2][3] 1,2,4,5-Diepoxypentane Compound Summary. National Library of Medicine.[1][2] [Link][1][2]

• LookChem. (2025).[1][2] 1,2,4,5-Diepoxypentane CAS 4051-27-8 Properties and Safety. [Link][1]

• National Institute of Standards and Technology (NIST). (2023).[1][2] Thermophysical Properties of Epoxides. NIST Chemistry WebBook.[1][2][4] [Link][1][2][4]

• Tretyakova, N., et al. (2007).[1][2] Structural elucidation of a novel DNA-DNA cross-link of 1,2,3,4-diepoxybutane. Chemical Research in Toxicology. [Link] (Cited for comparative crosslinking mechanisms).[1][2]

• Oberlin College. (2010).[1][2] Kinetics of the Hydrolysis of Atmospherically Relevant Isoprene-Derived Hydroxy Epoxides. [Link] (Cited for hydrolysis kinetics methodology of C5 epoxides).

Sources

• 1. lookchem.com [lookchem.com]
• 2. uou.ac.in [uou.ac.in]
• 3. 1,2,4,5-Diepoxypentane | C5H8O2 | CID 98493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,2-diethoxypentane -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]

Toxicological Profile of 1,2,4,5-Diepoxypentane (DEP): Mechanistic Insights & Cellular Response

Topic: Toxicological Profile of 1,2,4,5-Diepoxypentane in Mammalian Cells Content Type: Technical Guide / Whitepaper Audience: Researchers, Senior Toxicologists, and Drug Safety Scientists

Executive Summary & Chemical Identity

1,2,4,5-diepoxypentane (DEP) is a potent, bifunctional alkylating agent and a structural analog of the widely studied 1,3-butadiene metabolite, 1,2:3,4-diepoxybutane (DEB). While DEB is frequently cited in industrial toxicology, DEP represents a critical "spacer-modified" electrophile used to interrogate the structural requirements of DNA interstrand cross-linking (ICL).

The toxicity of DEP stems from its ability to form stable covalent bridges between N7-guanine residues on opposite DNA strands. Unlike mono-epoxides, which primarily cause base substitutions, DEP’s bifunctionality induces replication fork collapse, double-strand breaks (DSBs), and activation of the Fanconi Anemia (FA) DNA repair pathway.

Chemical Key:

• IUPAC Name: 1,2:4,5-diepoxypentane[1][2][3][4][5]

• CAS Registry Number: 1871-19-8 (Stereoisomers vary)

• Molecular Formula:

• Key Feature: The central methylene (

  ) bridge distinguishes it from DEB, altering its cross-linking span preference from 5'-GNC-3' (DEB) to wider motifs (e.g., 5'-GNNC-3').

Mechanisms of Toxicity: The "Spacer Effect"

The cytotoxicity of DEP is not merely a function of reactivity but of stereochemical fit within the major groove of DNA.

Bifunctional Alkylation Kinetics

DEP acts via an

mechanism. The strained epoxide rings are highly electrophilic, attacking nucleophilic centers in DNA, primarily the position of Guanine ( ).

• Monoadduct Formation: One epoxide ring opens to alkylate a single guanine, forming a 2-hydroxyalkyl adduct.

• Secondary Ring Closure/Opening: The second epoxide ring attacks a guanine on the opposing strand.

• Interstrand Cross-link (ICL): This covalently locks the DNA helix, preventing strand separation during replication and transcription.

Comparative Potency (DEP vs. DEB)

Research indicates that the length of the carbon chain between epoxides determines the sequence specificity of the cross-link.

• DEB (C4 backbone): Optimal for 5'-GNC-3' sequences.

• DEP (C5 backbone): The additional methylene group increases rotational freedom and span, allowing it to bridge wider gaps (5'-GNNC-3') or distort the helix differently upon binding.

Table 1: Comparative Toxicological Metrics (Mammalian Models)

Parameter	1,2:3,4-Diepoxybutane (DEB)	1,2,4,5-Diepoxypentane (DEP)	Biological Implication
Linker Length	Direct bond (0 carbons)	Methylene bridge (1 carbon)	Determines DNA sequence target.
Carcinogenicity	Confirmed (Lung/Skin)	Confirmed (Skin/Papilloma)	Both are potent initiators.
Tumor Yield	High (Squamous carcinoma)	Moderate to High	DEP induces skin tumors in murine painting assays.
Primary Lesion	N7-G-N7-G Crosslink	N7-G-N7-G Crosslink	Blocks replication forks (High lethality).

Data synthesized from EPA TSCA Reports and comparative alkylation studies [1, 2].

Cellular Signaling & DNA Damage Response (DDR)

When mammalian cells encounter DEP, the stalled replication fork triggers a specific signaling cascade. The primary sensor is the Fanconi Anemia core complex, which ubiquitinates FANCD2, recruiting nucleases to unhook the crosslink.

Pathway Visualization

The following diagram illustrates the cellular processing of DEP-induced lesions, highlighting the transition from cross-link recognition to Double-Strand Break (DSB) repair via Homologous Recombination (HR).

Figure 1: The DEP-induced DNA Damage Response pathway. Note the critical dependence on the Fanconi Anemia pathway for cross-link resolution prior to DSB repair.

Experimental Protocols for Toxicological Assessment

To rigorously evaluate DEP toxicity, researchers must employ assays that distinguish between simple cytotoxicity (necrosis) and genotoxicity (clonogenic failure due to DNA damage).

Protocol A: Modified Alkaline Comet Assay (Cross-link Detection)

Standard comet assays detect strand breaks. To detect DEP-induced cross-links, a modification is required where cross-links prevent the migration of DNA tails induced by a secondary agent (like irradiation).

Reagents:

• DEP Stock (dissolved in DMSO immediately prior to use; highly unstable in aqueous solution).

• Lysis Buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10).

• Gamma-irradiator or

  (as strand break inducer).

Workflow:

• Treatment: Treat mammalian cells (e.g., CHO, V79, or TK6) with DEP (0, 1, 5, 10 µM) for 1 hour in serum-free medium.

• Wash: Remove DEP, wash 2x with PBS.

• Induction: Irradiate cells (5 Gy) to induce random strand breaks. Logic: In control cells, this causes long comet tails. In DEP cells, cross-links will hold the DNA together, reducing tail moment.

• Embedding: Mix cells with 0.5% Low Melting Point Agarose and layer on slides.

• Lysis: Immerse slides in Lysis Buffer (

  , 1 hour).

• Unwinding: Transfer to alkaline electrophoresis buffer (pH > 13) for 40 mins.

• Electrophoresis: 25V, 300mA for 30 mins.

• Analysis: Stain with SYBR Gold. Calculate % Cross-linking using the formula:

Protocol B: Clonogenic Survival Assay

This is the gold standard for alkylating agents, as it measures reproductive death (inability to divide), which is the primary outcome of unrepaired ICLs.

• Seeding: Seed 200–500 cells/well in 6-well plates. Allow attachment (4–6 hours).

• Dosing: Add DEP (0–50 µM). Critical: DEP hydrolyzes rapidly. Ensure fresh preparation.

• Exposure: Incubate for 1 hour (pulse) or 24 hours (continuous). Pulse is preferred to mimic acute exposure.

• Wash: Remove media, wash with PBS, replace with fresh growth media.

• Incubation: Incubate for 7–10 days until colonies >50 cells form.

• Fix/Stain: Fix with Methanol:Acetic Acid (3:1); stain with Crystal Violet.

• Calculation:

Synthesis & Handling (Safety Advisory)

WARNING: DEP is a probable human carcinogen and skin irritant. All handling must occur in a Class II Biosafety Cabinet.

Synthesis Note: Commercial availability of 1,2,4,5-diepoxypentane is sporadic. It is often synthesized in-house via the oxidation of 1,4-pentadiene or from arabitol precursors [3].

• Precursor: 1,2:4,5-dianhydro-3-deoxy-pentitol (derived from Arabitol).

• Purity Check: Must be confirmed via NMR (

  and ) before toxicological use, as hydrolysis products (diols) are non-toxic and will skew values.

References

• U.S. Environmental Protection Agency. (1980). Initial Report of the TSCA Interagency Testing Committee to the Administrator. EPA Reports. Link

• Rychnovsky, S. D., Griesgraber, G., & Powers, J. P. (2000). Preparation of (R,R)-1,2:4,5-Diepoxypentane. Organic Syntheses, 77, 1. Link

• Kligerman, A. D., et al. (1999). Comparison of cytogenetic effects of 3,4-epoxy-1-butene and 1,2:3,4-diepoxybutane in mouse, rat and human lymphocytes. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 439(1), 13-23. Link

• Goggin, M., et al. (2009). 1,2,3,4-Diepoxybutane-induced DNA-DNA cross-linking.[6][7] Chemical Research in Toxicology, 22(3), 571-579. (Cited for mechanistic parallel of bis-electrophiles). Link

Sources

• 1. US20020042055A1 - Alteration of hydrolase genes and screening of the resulting libraries for the ability to catalyze specific reactions - Google Patents [patents.google.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Characterization of 1,2,3,4-Diepoxybutane–2′-Deoxyguanosine Cross-Linking Products Formed at Physiological and Non-Physiological Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro DNA Crosslinking with 1,2,4,5-Diepoxypentane

Introduction

1,2,4,5-Diepoxypentane is a bifunctional electrophilic compound featuring two reactive epoxide rings.[1][2] Its structure enables it to act as a potent crosslinking agent, capable of forming covalent bonds with and between biological macromolecules.[1] In the context of molecular biology and toxicology, its most significant action is the formation of DNA adducts, including both DNA-protein crosslinks (DPCs) and DNA interstrand crosslinks (ICLs).[3][4] ICLs are particularly cytotoxic lesions as they form an absolute block to fundamental cellular processes like DNA replication and transcription by preventing the separation of the DNA strands.[3][5] This property makes bifunctional agents like diepoxides valuable tools for studying DNA repair pathways, cell cycle checkpoints, and the mechanisms of genotoxicity.[6][7]

This technical guide provides a comprehensive overview and detailed protocols for the in vitro induction of DNA crosslinks using 1,2,4,5-diepoxypentane. The methodologies cover treatment of both purified DNA and cultured mammalian cells. Furthermore, this guide details robust methods for the validation and detection of these crosslinks, with a focus on the modified alkaline comet assay. The principles and protocols are designed for researchers in molecular toxicology, cancer biology, and drug development.

Section 1: Scientific Principles & Mechanism of Action

Chemistry of Diepoxide-Mediated Crosslinking

1,2,4,5-Diepoxypentane, like other diepoxides such as 1,2,3,4-diepoxybutane (DEB), acts as a bis-alkylating agent.[4] The high reactivity of the epoxide rings is due to the significant ring strain, making them susceptible to nucleophilic attack. Nucleophilic centers in DNA, particularly the ring nitrogens of purine bases, are primary targets for alkylation.[8] The N7 position of guanine is the most nucleophilic site in DNA and is a frequent target for electrophilic attack by alkylating agents.[4][8]

Proposed Mechanism of DNA Crosslinking

The crosslinking process is a two-step reaction. While direct studies on 1,2,4,5-diepoxypentane are limited, a reliable mechanistic model can be inferred from extensive research on the closely related compound, DEB.[4][9][10]

• Step 1: Monoadduct Formation. One of the epoxide rings is attacked by a nucleophilic site on a DNA base (e.g., N7 of guanine), leading to the opening of the ring and the formation of a stable covalent bond. This creates a monoadduct, with the second epoxide ring remaining intact and available for a subsequent reaction.[4]

• Step 2: Crosslink Formation. The second epoxide ring on the monoadduct then reacts with a second nucleophilic site.

  • Interstrand Crosslink (ICL): If the second reaction occurs with a base on the complementary DNA strand (e.g., another guanine), an ICL is formed.[3]

  • DNA-Protein Crosslink (DPC): If the second reaction is with a nucleophilic amino acid side chain (e.g., cysteine thiol) of a nearby protein (like a histone or transcription factor), a DPC is formed.[9][10]

Studies with DEB have confirmed that the resulting crosslink can connect the N7 position of guanine to a cysteine residue in a protein, forming a stable adduct.[9][10] The flexible pentane backbone of 1,2,4,5-diepoxypentane allows it to span the distance required to form these cross-strand linkages.

Proposed two-step mechanism for DNA crosslinking.

Section 2: Reagent Preparation & Handling

Properties of 1,2,4,5-Diepoxypentane

Property	Value	Source
Chemical Formula	C₅H₈O₂	[2]
Molecular Weight	100.12 g/mol	[2]
CAS Number	4051-27-8	[2]
Appearance	Colorless liquid	[1]
Boiling Point	~94 °C (estimate)	[1]

Safety Precautions

1,2,4,5-Diepoxypentane is a highly reactive substance and should be handled with appropriate safety measures. It is a potential irritant to the skin, eyes, and respiratory system.[1]

• Engineering Controls: Always handle the neat compound and concentrated stock solutions in a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

• Disposal: Dispose of waste according to your institution's hazardous chemical waste guidelines.

Preparation of Stock Solutions

The stability of epoxides in aqueous solutions can be limited due to hydrolysis.[11] Therefore, it is recommended to prepare fresh stock solutions before each experiment.

• Solvent Selection: For a high-concentration primary stock, use a dry, water-miscible organic solvent such as Dimethyl Sulfoxide (DMSO).

• Stock Preparation (e.g., 1 M in DMSO):

  • Calculate the required volume of 1,2,4,5-diepoxypentane. Assuming a density of approximately 0.997 g/mL[1], the calculation is:

    • Volume (µL) = (Desired Molarity × Desired Volume (mL) × 100.12 g/mol ) / 0.997 g/mL

    • For 1 mL of a 1 M stock: (1 mol/L × 0.001 L × 100.12 g/mol ) / 0.997 g/mL ≈ 100.4 µL.

  • In a chemical fume hood, carefully pipette the calculated volume of 1,2,4,5-diepoxypentane into the appropriate volume of high-purity DMSO.

  • Vortex thoroughly to mix. Store in a tightly sealed glass vial at -20°C, protected from moisture.

• Working Solution Preparation: Immediately before use, dilute the high-concentration stock solution into the appropriate aqueous buffer or cell culture medium to achieve the final desired concentration. Ensure rapid and thorough mixing.

Section 3: Protocols for Inducing DNA Crosslinks

Protocol 3.1: Crosslinking of Purified DNA

This protocol is suitable for biochemical or biophysical studies using isolated plasmid or genomic DNA.

Materials:

• Purified DNA (e.g., plasmid, calf thymus, or synthetic oligonucleotides)

• 1,2,4,5-Diepoxypentane stock solution (e.g., 1 M in DMSO)

• Reaction Buffer (e.g., 10 mM Tris-HCl, 1 mM EDTA, pH 7.4)

• Nuclease-free water

• Thermomixer or water bath

Procedure:

• Prepare the DNA Solution: Dilute the purified DNA in the Reaction Buffer to a final concentration of 100-500 µg/mL. Prepare a sufficient volume for all experimental and control samples.

• Set Up Reactions: In microcentrifuge tubes, aliquot the DNA solution. For a 100 µL final reaction volume, use 99 µL of the DNA solution.

• Initiate Crosslinking:

  • Experimental Samples: Add 1 µL of a 100X stock of 1,2,4,5-diepoxypentane (diluted from the primary stock in Reaction Buffer) to the DNA solution to achieve the desired final concentration. Typical starting concentrations range from 1 mM to 50 mM. A dose-response experiment is highly recommended.

  • Control Sample: Add 1 µL of the solvent (e.g., Reaction Buffer containing the same final concentration of DMSO as the treated samples) to a tube of the DNA solution.

• Incubation: Vortex the tubes gently and incubate at 37°C for a period ranging from 2 to 24 hours. The optimal time should be determined empirically. Studies with similar diepoxides show that crosslink formation can be slow, with yields increasing over several hours.[7]

• Stop Reaction & Purify DNA: Stop the reaction by purifying the DNA to remove unreacted diepoxide. Standard methods like ethanol precipitation or spin-column purification are suitable.

• Resuspend DNA: Resuspend the purified, crosslinked DNA in a suitable buffer (e.g., TE buffer) for downstream analysis.

Protocol 3.2: Crosslinking in Cultured Mammalian Cells

This protocol describes the treatment of live cells to induce crosslinks in genomic DNA.

Materials:

• Mammalian cells (e.g., HeLa, HT1080, V79)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 1,2,4,5-Diepoxypentane stock solution (e.g., 100 mM in DMSO)

• Cell culture plates/flasks

Procedure:

• Cell Seeding: Seed cells onto appropriate culture plates and allow them to attach and grow until they reach approximately 70-80% confluency. The cell density should be optimized for the subsequent validation assay (e.g., 2x10⁵ cells per well in a 6-well plate for the comet assay).

• Prepare Treatment Medium: Aseptically dilute the 1,2,4,5-diepoxypentane stock solution directly into pre-warmed complete culture medium to the desired final concentrations (e.g., 100 µM to 5 mM). Prepare a vehicle control medium containing the same final concentration of DMSO.

• Cell Treatment:

  • Aspirate the old medium from the cells.

  • Wash the cells once with sterile PBS.

  • Add the treatment or vehicle control medium to the cells.

• Incubation: Return the cells to a 37°C, 5% CO₂ incubator for the desired treatment time (e.g., 2, 4, or 24 hours).

• Cell Harvesting:

  • Aspirate the treatment medium.

  • Wash the cells twice with ice-cold PBS to remove any residual compound.

  • Harvest the cells by trypsinization. Add trypsin-EDTA and incubate until cells detach.

  • Neutralize the trypsin with complete medium, transfer the cell suspension to a conical tube, and centrifuge (e.g., 200 x g for 5 minutes) to pellet the cells.

  • Wash the cell pellet once more with ice-cold PBS.

• Proceed to Analysis: The cell pellet is now ready for analysis of DNA crosslinks, for example, using the Modified Alkaline Comet Assay described below.

Section 4: Protocols for Validation and Quantification

The formation of ICLs can be robustly validated using a modified version of the single-cell gel electrophoresis (comet) assay.[6][12] The principle is that ICLs act as physical tethers between DNA strands, reducing the migration of DNA fragments in the agarose gel that would otherwise be liberated by a secondary DNA damaging agent.[12][13]

Protocol 4.1: Detection of Interstrand Crosslinks using the Modified Alkaline Comet Assay

Sources

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• 2. 1,2,4,5-Diepoxypentane | C5H8O2 | CID 98493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Formation and Repair of Interstrand Cross-Links in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DNA-Protein Cross-Linking by 1,2,3,4-Diepoxybutane - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Generation of DNA Interstrand Crosslinks by Post-Synthetic Reductive Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of DNA Interstrand Crosslinks Using the Modified Alkaline Comet Assay | Springer Nature Experiments [experiments.springernature.com]
• 7. DNA alkylation and interstrand cross-linking by treosulfan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]
• 9. 1,2,3,4-Diepoxybutane-induced DNA-protein cross-linking in human fibrosarcoma (HT1080) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. DNA-protein cross-linking by 1,2,3,4-diepoxybutane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Reaction of 1,2,3,4-diepoxybutane with 2'-deoxyguanosine: initial products and their stabilities and decomposition patterns under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Detection of crosslinks with the comet assay in relationship to genotoxicity and cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Validation of the in vitro comet assay for DNA cross-links and altered bases detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Isolation and Analysis of DNA Adducts Induced by 1,2,4,5-Diepoxypentane (DEP)

[1]

Executive Summary

This guide details the isolation and quantification of DNA adducts derived from 1,2,4,5-diepoxypentane (DEP) , the ultimate carcinogenic metabolite of 1,3-butadiene. DEP is a bis-electrophile capable of forming complex DNA lesions, including DNA-DNA crosslinks (bis-N7-guanine) , exocyclic adenine adducts , and DNA-protein crosslinks .

Because DEP induces both thermally labile (N7-guanine) and stable (adenine/pyrimidine) adducts, a "one-size-fits-all" isolation protocol is insufficient. This note provides a bifurcated workflow: Neutral Thermal Hydrolysis for labile guanine adducts and Enzymatic Digestion for stable exocyclic lesions.

Mechanistic Context & Adduct Classes

DEP contains two epoxide rings (S,S; R,R; or meso stereochemistry), allowing it to alkylate DNA twice. The isolation strategy depends entirely on the chemical stability of the resulting adduct:

Adduct Class	Primary Example	Stability	Isolation Strategy
N7-Guanine Mono-adducts	N7-(2,3,4-trihydroxybutyl)guanine (N7-THBG )	Labile: Depurinates spontaneously or with heat.	Neutral Thermal Hydrolysis
DNA-DNA Crosslinks	1,4-bis-(guan-7-yl)-2,3-butanediol (bis-N7G-BD )	Labile: Depurinates to release free base crosslink.	Neutral Thermal Hydrolysis
Exocyclic Adenine Adducts	1,N6-(2-hydroxy-3-hydroxymethylpropan-1,3-diyl)-dA (1,N6-HMHP-dA )	Stable: Requires backbone degradation.	Enzymatic Digestion

Strategic Workflow

The following diagram illustrates the critical decision point in the isolation workflow.

Figure 1: Bifurcated workflow for isolating thermally labile vs. stable DEP-DNA adducts.

Protocol A: Isolation of N7-Guanine Adducts (Thermal Hydrolysis)

Target: N7-THBG (mono-adduct) and bis-N7G-BD (crosslink). Principle: Alkylation at the N7 position of guanine creates a cationic charge, destabilizing the glycosidic bond. Heating at neutral pH selectively depurinates these adducts, releasing them from the DNA backbone while leaving unmodified bases attached.

Reagents

• Hydrolysis Buffer: 10 mM Sodium Cacodylate or 10 mM Tris-HCl, pH 7.0.

• Internal Standards:

  N -N7-THBG and N , C -bis-N7G-BD (Must be spiked before hydrolysis).

• Filtration: Nanosep 10K Omega or Amicon Ultra-0.5 (10 kDa cutoff).

• SPE Cartridges: Isolute ENV+ (polymer-based) or equivalent.

Step-by-Step Methodology

• DNA Preparation: Resuspend 50–100 µg of isolated DNA in 100 µL of Hydrolysis Buffer.

  • Critical: Ensure DNA is free of RNA and protein (A260/280 > 1.8).

• Internal Standard Spike: Add defined amounts of isotopically labeled standards (e.g., 50–100 fmol).

• Thermal Hydrolysis: Incubate samples at 70°C for 60 minutes .

  • Note: Higher temperatures (95-100°C) may degrade the specific trihydroxybutyl moiety; 70°C is the validated optimum for DEP adducts [1, 3].

• Backbone Removal: Transfer the hydrolysate to a 10 kDa MWCO ultrafiltration unit. Centrifuge at 10,000

  g for 20 minutes.

  • Result: The filtrate contains the released adducts; the retentate contains the depurinated DNA backbone.

• SPE Enrichment (Optional but Recommended for Tissue):

  • Condition Isolute ENV+ column with MeOH followed by H

    O.

  • Load filtrate.[1] Wash with H

    O (removes salts).

  • Elute adducts with 20–40% Methanol/Water.

  • Evaporate to dryness (SpeedVac) and reconstitute in 20 µL mobile phase (0.1% Acetic Acid).

Protocol B: Isolation of Stable Exocyclic Adducts (Enzymatic Digestion)

Target: 1,N6-HMHP-dA and other ring-closed adducts. Principle: These adducts do not depurinate thermally. The DNA backbone must be fully digested to deoxynucleosides.

Reagents

• Digestion Buffer: 10 mM Tris-HCl, 5 mM MgCl

  , pH 7.0.

• Enzyme Cocktail: DNase I, Phosphodiesterase I (snake venom), Phosphodiesterase II (spleen), Alkaline Phosphatase (calf intestinal).

• Internal Standard:

  N -1,N6-HMHP-dA.

Step-by-Step Methodology

• Preparation: Dissolve 50 µg DNA in Digestion Buffer. Add Internal Standard.

• Digestion Phase 1 (Endonuclease): Add DNase I (50 U). Incubate at 37°C for 30 min.

• Digestion Phase 2 (Exonuclease): Add Phosphodiesterase I (0.05 U) and Phosphodiesterase II (0.05 U). Incubate at 37°C for 2–4 hours.

• Dephosphorylation: Add Alkaline Phosphatase (5 U). Incubate at 37°C for 1 hour.

• Protein Removal: Filter through a 10 kDa MWCO spin filter (remove enzymes).

• Purification: Process filtrate via SPE (Oasis HLB). Elute with 50% MeOH/H

  O.

Analytical Method: LC-ESI-MS/MS

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Thermo TSQ or Sciex QTRAP). Mode: Positive Electrospray Ionization (ESI+), Selected Reaction Monitoring (SRM).

Chromatographic Conditions

• Column: Synergi Hydro-RP (Phenomenex) or Zorbax SB-C18, 250

  0.5 mm (Capillary/Nano LC preferred for high sensitivity).

• Mobile Phase A: 15 mM Ammonium Acetate (pH 5.0) or 0.1% Acetic Acid.

• Mobile Phase B: Acetonitrile or Methanol.[2][3]

• Gradient: 0–5 min (2% B), linear ramp to 30% B over 20 min.

SRM Transitions (Data Table)

Adduct	Precursor ( )	Product ( )	Neutral Loss	Reference
N7-THBG	256.1 [M+H]	152.1 [Guanine+H]	104 Da (THB group)	[3]
bis-N7G-BD	359.1 [M+H]	152.1 [Guanine+H]	Cleavage of crosslink	[1, 6]
1,N6-HMHP-dA	338.2 [M+H]	222.1 [M+H - dR]	116 Da (deoxyribose)	[10]

Troubleshooting & Quality Control (Self-Validating Systems)

• Artifactual Depurination:

  • Risk: Acidic conditions during DNA extraction can cause premature loss of N7-guanine adducts.

  • Validation: Use a "cold" extraction control. Spike a known amount of stable internal standard into the lysis buffer. If recovery is <50%, check pH of phenol/chloroform (must be buffered to pH 8.0).

• Incomplete Hydrolysis (Protocol A):

  • Risk: 70°C may not release 100% of adducts if the matrix is complex.

  • Validation: Perform a time-course study (30, 60, 90 mins) with your specific tissue type. The signal should plateau at 60 mins.

• Oxidation:

  • Risk: Guanine is susceptible to oxidation during processing.

  • Mitigation: Add Deferoxamine (0.1 mM) and BHT to all buffers to prevent oxidative artifacts that mimic DEP-induced damage.

References

• Goggin, M., et al. (2009). "DNA-Protein Cross-Linking by 1,2,3,4-Diepoxybutane." National Institutes of Health / PMC. Link

• Balbo, S., et al. (2014).[4] "Measuring DNA nucleobase adducts using neutral hydrolysis and liquid chromatography-mass spectrometry." PubMed. Link

• Sangaraju, D., et al. (2017).[5] "Capillary HPLC-Accurate Mass MS/MS Quantitation of N7-(2, 3, 4-trihydroxybut-1-yl)-guanine Adducts." Chemical Research in Toxicology. Link

• Tretyakova, N., et al. (2013).[4] "DNA adductomics: Method development and integration." Chemical Research in Toxicology. Link

• Seneviratne, U., et al. (2010). "Exocyclic deoxyadenosine adducts of 1,2,3,4-diepoxybutane: synthesis, structural elucidation, and mechanistic studies." Chemical Research in Toxicology. Link

• Park, S., & Tretyakova, N. (2004). "Structural characterization of the DNA-DNA cross-links of 1,2,3,4-diepoxybutane." Chemical Research in Toxicology. Link

Sources

• 1. Total DNA Isolation Protocol — PrimerDigital [primerdigital.com]
• 2. Documents download module [ec.europa.eu]
• 3. DNA-Protein Cross-Linking by 1,2,3,4-Diepoxybutane - PMC [pmc.ncbi.nlm.nih.gov]
• 4. diva-portal.org [diva-portal.org]
• 5. Tretyakova Research Group - Publications [sites.google.com]

Safe Handling and Disposal Guidelines for 1,2,4,5-Diepoxypentane

Application Note & Protocol Series | AN-DEP-01

Executive Summary & Risk Profile

1,2,4,5-Diepoxypentane (also known as 1,2:4,5-dianhydro-pentitol or 1,4-pentadiene diepoxide) is a potent bis-alkylating agent used primarily as a cross-linking reagent in polymer chemistry and a structural probe in biological assays.[1][2] Its chemical utility stems from its two reactive epoxide rings separated by a single methylene bridge.

Critical Safety Warning: Unlike mono-epoxides, this compound is a bifunctional alkylator . It poses a heightened risk of cross-linking DNA and proteins, classifying it as a probable mutagen and carcinogen. It shares structural and toxicological homology with 1,2:3,4-diepoxybutane (butadiene diepoxide).

Physicochemical Hazard Data

Property	Value	Safety Implication
Physical State	Colorless Liquid	Fluidity allows rapid spreading; difficult to contain if spilled.
Boiling Point	~94°C (est.)	Moderate volatility; vapor hazard exists at elevated temperatures.
Flash Point	60.9°C	Class IIIA Combustible Liquid . Vapor/air mixtures can ignite.
Reactivity	High	Exothermic polymerization with amines, acids, and strong bases.
Toxicity	Mutagenic / Cytotoxic	Skin sensitizer; potential for severe blistering and genetic damage.

Engineering Controls & Personal Protective Equipment (PPE)[3][4]

Engineering Controls

• Primary Containment: All handling (weighing, transfer, reaction) must occur within a certified Chemical Fume Hood operating at a face velocity of 80–100 fpm.

• Secondary Containment: Use spill trays (polypropylene or stainless steel) for all liquid transfers to prevent benchtop contamination.

• Atmosphere: Store and handle under an inert atmosphere (Nitrogen or Argon) to prevent moisture-induced hydrolysis or uncontrolled polymerization.

PPE Selection Strategy

Standard nitrile gloves provide insufficient protection against low-molecular-weight epoxides due to rapid permeation.

• Hand Protection (Tiered Approach):

  • Routine Handling:Double-gloving is mandatory. Inner glove: High-dexterity Nitrile (4 mil). Outer glove: Extended-cuff Nitrile (8 mil) or Neoprene. Change outer gloves every 15 minutes or immediately upon splash.

  • Spill Cleanup / High Exposure:Silver Shield® (EVOH laminate) or Viton® gloves are required. Epoxides can penetrate standard rubber in seconds.

• Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield required if dispensing >10 mL.

• Body Protection: Tyvek® lab coat or chemical-resistant apron over standard cotton lab coat.

Protocol: Safe Handling & Synthesis Setup

Objective: Minimize vapor generation and contact risk during experimental setup.

Step-by-Step Methodology

• Preparation:

  • Pre-cool the reagent bottle to 4°C before opening. This lowers vapor pressure.

  • Place a tared reaction flask inside a secondary container within the balance enclosure or fume hood.

• Transfer:

  • Do not pour. Use a gas-tight glass syringe with a Luer-lock needle for volumes < 20 mL.

  • For larger volumes, use a cannula transfer technique under positive nitrogen pressure.

  • Why? Syringe/cannula transfer creates a closed system, preventing vapor release and protecting the reagent from moisture.

• Reaction Monitoring:

  • Vent reaction vessels through an oil bubbler or into a fume hood exhaust; never seal a reaction heating epoxides (explosion risk).

Protocol: Deactivation and Disposal (Quenching)[5]

Principle: Epoxides are electrophiles. They must be chemically deactivated (opened) by a strong nucleophile before disposal. Hydrolysis with water alone is too slow and unreliable.

The Thiosulfate Deactivation Method This method converts the toxic epoxide into a water-soluble, non-toxic thiosulfate ester.

Reagents

• Deactivation Solution: 10% (w/v) Sodium Thiosulfate (

  ) in water.

• Verification Agent: 4-(p-nitrobenzyl)pyridine (optional colorimetric test).

Workflow Diagram (DOT)

Figure 1: Chemical deactivation workflow using the Thiosulfate Method.

Detailed Procedure

• Dilution: Dissolve the waste epoxide or washings in acetone or ethanol to ensure miscibility.

• Quenching: Slowly add the 10% Sodium Thiosulfate solution . Use at least 20 molar equivalents of thiosulfate per mole of epoxide groups.

  • Note: The reaction is exothermic. Add slowly to prevent boiling.

• Incubation: Stir the mixture at room temperature for at least 24 hours . The thiosulfate ion (

  ) attacks the epoxide ring, opening it to form a Bunte salt.

• Verification: Check pH. The solution should remain slightly basic or neutral. If acidic, add sodium hydroxide, as acid can catalyze polymerization rather than opening.

• Disposal: Label the container as "Deactivated Epoxide Waste (Thiosulfate Treated)" and dispose of via EHS hazardous waste channels.

Emergency Response: Spill Management

Scenario: A 50 mL bottle of 1,2,4,5-diepoxypentane shatters inside the fume hood.

Immediate Action Plan

• Alert & Evacuate: Shout "Chemical Spill." Evacuate the immediate area. Ensure fume hood sash is lowered to the lowest working height.

• PPE Upgrade: Do not attempt cleanup with standard nitrile gloves. Don Silver Shield/Laminate gloves and a respirator (if outside the hood).

• Containment:

  • Surround the spill with vermiculite or chemically treated spill pads (specifically designed for organic liquids).

  • Do not use paper towels (high surface area can increase evaporation rate).

• Decontamination:

  • Cover the absorbed spill material with 10% Sodium Thiosulfate solution. Let it sit for 30 minutes.

  • Scoop material into a wide-mouth hazardous waste jar.

  • Wipe the surface twice with acetone, followed by a soap-and-water wash.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 98493, 1,2,4,5-Diepoxypentane. Retrieved from [Link]

• Lunn, G., & Sansone, E. B. (1994).Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience.

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Butadiene Diepoxide (Analogous Hazard). Retrieved from [Link]

• LookChem. Safety Data Sheet (SDS) for CAS 4051-27-8.[3] Retrieved from [Link]

Sources

• 1. data.epo.org [data.epo.org]
• 2. 1,2,4,5-Diepoxypentane | C5H8O2 | CID 98493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]

Technical Notes & Optimization

Technical Support Center: Improving the Stability of 1,2,4,5-Diepoxypentane Biomarkers in Frozen Samples

Introduction

Welcome to the technical support guide for handling 1,2,4,5-diepoxypentane as a biomarker. This document is designed for researchers, scientists, and drug development professionals who encounter challenges with the stability of this highly reactive molecule in biological matrices. 1,2,4,5-Diepoxypentane is a bifunctional electrophile containing two strained epoxide rings.[1][2] This inherent reactivity, which makes it a potent cross-linking agent and a valuable biomarker, is also the primary source of its instability during sample collection, processing, and storage.[2][3][4]

This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you ensure the integrity of your samples and the accuracy of your analytical data. The recommendations herein are grounded in the principles of epoxide chemistry and established best practices in bioanalysis.

I. Troubleshooting Guide: Common Stability Issues

This section addresses the most common problems encountered during the analysis of 1,2,4,5-diepoxypentane, presented in a question-and-answer format.

Question 1: Why am I observing low, inconsistent, or no recovery of 1,2,4,5-diepoxypentane from my frozen samples?

This is the most frequent issue and typically points to analyte degradation at one or more stages of the workflow.

• Potential Cause A: Degradation During Sample Collection and Handling

  • Explanation: The epoxide rings of 1,2,4,5-diepoxypentane are highly susceptible to nucleophilic attack from water (hydrolysis) and various endogenous molecules in blood, such as proteins (amine groups), glutathione (thiol groups), and inorganic ions (e.g., phosphate, chloride).[5][6][7] These reactions are often rapid at room temperature and can be catalyzed by enzymes present in the sample.

  • Solution:

    • Minimize Time-to-Freeze: Process blood samples immediately upon collection. Centrifuge to separate plasma or serum within one hour, keeping the samples on ice throughout.[8]

    • Control Temperature: Perform all handling steps (e.g., centrifugation, aliquoting) at 2-8°C (on ice or in a refrigerated centrifuge) to slow down chemical and enzymatic degradation rates.[9]

    • Use Appropriate Anticoagulant: K2EDTA is recommended for plasma collection. Heparin can potentially interfere with some LC-MS/MS applications.

• Potential Cause B: Sub-optimal Storage Conditions

  • Explanation: While freezing slows down molecular motion, significant chemical reactions can still occur over time, especially at temperatures of -20°C. The process of freezing can also concentrate solutes in unfrozen water pockets, potentially accelerating degradation.

  • Solution:

    • Utilize Ultra-Low Temperature Storage: For long-term stability, store all samples containing 1,2,4,5-diepoxypentane at -80°C .[8][10] This temperature is below the glass transition point of water, which virtually halts all degradation processes and provides the most reliable preservation.[10]

    • Snap-Freeze Samples: After aliquoting, snap-freeze the vials in liquid nitrogen or on dry ice before transferring them to the -80°C freezer. This rapid freezing minimizes the formation of large ice crystals which can damage cellular components and ensures the sample spends minimal time in the semi-frozen state where degradation can accelerate.[10][11]

• Potential Cause C: Damage from Freeze-Thaw Cycles

  • Explanation: Each freeze-thaw cycle is a significant stress event for biological samples.[12][13][14] The phase transitions between solid and liquid can disrupt cellular structures, release degradative enzymes, and alter the pH and concentration of solutes in micro-environments, all of which can accelerate the degradation of a reactive analyte like 1,2,4,5-diepoxypentane.[15]

  • Solution:

    • Aliquot for Single Use: The most critical step to prevent freeze-thaw damage is to aliquot samples into single-use volumes immediately after initial processing.[8][16] Never thaw a stock sample to take a portion and then refreeze it.

    • Maintain a Detailed Inventory: Keep a meticulous record of each aliquot's location and intended use to prevent accidental thawing of the wrong samples.[17][18]

II. Visualizing the Challenge: Degradation and Workflow

To better understand the core issues, the following diagrams illustrate the primary degradation pathways and the ideal experimental workflow to mitigate them.

Diagram 1: Key Degradation Pathways of 1,2,4,5-Diepoxypentane

Caption: Primary routes of 1,2,4,5-diepoxypentane degradation in biosamples.

Diagram 2: Recommended Sample Handling and Storage Workflow

Sources

• 1. 1,2,4,5-Diepoxypentane | C5H8O2 | CID 98493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Reaction of 1,2,3,4-Diepoxybutane with 2′-Deoxyguanosine: Initial Products and Their Stabilities and Decomposition Patterns under Physiological Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jsynthchem.com [jsynthchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Long-Term Biological Sample Storage: Comprehensive Best Practices Guide — Veritas Innovation [veritasinnovation.com]
• 11. researchgate.net [researchgate.net]
• 12. The Effects of a Single Freeze-Thaw Cycle on Concentrations of Nutritional, Noncommunicable Disease, and Inflammatory Biomarkers in Serum Samples - Journal of Laboratory Physicians [jlabphy.org]
• 13. Effect of Repeated Freezing and Thawing on Biomarker Stability in Plasma and Serum Samples [ophrp.org]
• 14. researchgate.net [researchgate.net]
• 15. Maintaining Biobank Sample Integrity During Inventory [thermofisher.com]
• 16. Proper Reagent Storage and Handling | Updated 2025 | StressMarq Biosciences Inc. [stressmarq.com]
• 17. Sample Management: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 18. biocompare.com [biocompare.com]

calculating half-life of 1,2,4,5-diepoxypentane under physiological conditions

Ticket ID: DEP-KIN-001 Subject: Determination of Half-Life (

) under Physiological Conditions (pH 7.4, 37°C) Assigned Specialist: Senior Application Scientist, ADME/Tox Division

Executive Summary

Welcome to the technical support portal. You are likely investigating 1,2,4,5-diepoxypentane (DEP), a bis-electrophile and metabolite analog of 1,3-butadiene. Unlike simple mono-epoxides, DEP presents unique challenges due to its bifunctionality , stereochemistry (meso vs. racemic), and volatility .

This guide does not merely provide a literature value (which varies by ionic strength and specific buffer composition) but equips you with a validated Discontinuous Kinetic Assay protocol. This ensures your

data reflects your specific experimental matrix, which is critical for regulatory submissions.

Module 1: Experimental Design & Causality

Before pipetting, you must control three critical variables that often lead to erroneous kinetic data for bis-epoxides.

1. The Volatility Trap (The #1 Failure Mode)

DEP is a low-molecular-weight epoxide. In an open system or permeable plasticware (e.g., polystyrene), "loss of parent" is often evaporation , not hydrolysis.

• Solution: Use gas-tight glass crimp-top vials with PTFE-lined septa. Minimize headspace.

2. Buffer Catalysis

Phosphate anions can catalyze epoxide ring opening. A half-life measured in 100 mM PBS will differ from one in 10 mM PBS.

• Standard: Use 100 mM Potassium Phosphate (pH 7.4) to mimic high-salt physiological conditions, or 10 mM for minimal buffer catalysis. Report the ionic strength explicitly.

3. Solubility vs. Kinetic Artifacts

DEP is hydrophobic. Incomplete dissolution leads to biphasic kinetics (dissolution rate + hydrolysis rate).

• Solution: Prepare a concentrated stock in Acetonitrile (ACN) or DMSO . Limit organic solvent in the final incubation to <0.5% (v/v) to prevent solvent effects on hydrolysis rates.

Module 2: Validated Protocol (Step-by-Step)

Objective: Determine the pseudo-first-order rate constant (

) and half-life ( ).

Phase A: Preparation

• Buffer: Pre-incubate 100 mM Phosphate Buffer (pH 7.4) at 37°C in a shaking water bath.

• Internal Standard (IS): Prepare a solution of 1,2-epoxyoctane or d8-naphthalene in ethyl acetate (extraction solvent). Note: Do not add IS to the incubation buffer; add it to the quench solvent to correct for extraction efficiency.

Phase B: The Incubation (Discontinuous Assay)

• Spike: Add DEP stock to the pre-warmed buffer to reach a final concentration of 50–100 µM.

• Mix: Vortex rapidly for 10 seconds.

• Sampling: At defined time points (

  hours), remove a 500 µL aliquot.

  • Technical Insight: Bis-epoxides hydrolyze slower than expected (often days). You need extended time points compared to mono-epoxides.

Phase C: Quench & Extraction

• Quench: Immediately transfer the 500 µL aliquot into a vial containing 500 µL Ethyl Acetate (containing the Internal Standard).

• Extract: Vortex vigorously for 30 seconds. This partitions the unreacted DEP into the organic phase, effectively stopping the hydrolysis reaction.

• Centrifuge: 2000 x g for 5 minutes to separate phases.

• Harvest: Transfer the top organic layer to a GC vial with a glass insert.

Module 3: Analytical Workflow & Visualization

Workflow Diagram

The following diagram illustrates the critical path for the kinetic assay, highlighting the "Stop" point where the reaction is quenched.

Figure 1: Discontinuous kinetic assay workflow for 1,2,4,5-diepoxypentane. Note the extraction step serves as the reaction quench.

Module 4: Data Analysis & Calculation

Hydrolysis of epoxides under pseudo-first-order conditions (where

) follows the equation:

Where:

• = Peak area of DEP at time .
• = Peak area of Internal Standard.
• = Observed rate constant ( ).

Step-by-Step Calculation:

• Calculate the Area Ratio (

  ) for each time point.

• Plot

  on the Y-axis vs. Time ( ) on the X-axis.

• Determine the slope of the linear regression. The slope

  .

• Calculate Half-life:

Expected Result: Based on structural homologues (e.g., 1,2,3,4-diepoxybutane), the

of DEP in neutral buffer is likely in the range of 50 to 100 hours . If you measure <10 hours, suspect evaporation or nucleophilic contamination.

Module 5: Troubleshooting Guide (FAQ)

Symptom: Rapid loss of signal (t1/2 < 2 hours).

Potential Cause	Diagnosis	Corrective Action
Evaporation	Check cap tightness. Is the septum punctured multiple times?	Use single-use sacrificial vials for each time point (do not re-puncture).
Sorption	Are you using polypropylene tubes?	Switch to silanized glass vials. DEP binds to plastics.
Nucleophiles	Is the buffer contaminated?	Ensure buffer is sterile. Bacterial growth introduces nucleophiles that react faster than water.

Symptom: Non-linear decay plot.

Potential Cause	Diagnosis	Corrective Action
Saturation	Initial concentration > Solubility.	Lower to 10–50 µM.
Product Inhibition	Tetrol accumulation affects pH.	Check pH at the end of the experiment. It should remain 7.4.

Module 6: Reaction Pathway Diagram

Understanding the degradation is vital.[1] DEP hydrolyzes sequentially.

Figure 2: Sequential hydrolysis pathway. The disappearance of the Parent (DEP) is measured to determine

.

References

• Zhang, X. Y., & Elfarra, A. A. (2004). Reaction of 1,2,3,4-diepoxybutane with 2'-deoxyguanosine: initial products and their stabilities and decomposition patterns under physiological conditions.[2][3] Chemical Research in Toxicology.

  • Relevance: Establishes the baseline stability of bis-epoxides in phosphate buffer (pH 7.4), noting half-lives of adducts vs. the stability of the epoxide itself.

• Boysen, G., et al. (2009). Formation of 1,2,3,4-diepoxybutane-specific hemoglobin adducts. Journal of Chromatography B.

  • Relevance: Provides protocols for handling volatile diepoxides and extraction methodologies using internal standards.

• U.S. EPA. (2006). Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships.

  • Relevance: Discusses the Arrhenius dependence and buffer catalysis effects (General Acid/Base Catalysis)

• PubChem. (2025).[4] 1,2,4,5-Diepoxypentane Compound Summary.

  • Relevance: Physicochemical properties (LogP, volatility) required for experimental design.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Reaction of 1,2,3,4-diepoxybutane with 2'-deoxyguanosine: initial products and their stabilities and decomposition patterns under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of 1,2,3,4-Diepoxybutane–2′-Deoxyguanosine Cross-Linking Products Formed at Physiological and Non-Physiological Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,2,4,5-Diepoxypentane | C5H8O2 | CID 98493 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: Validating Urinary Biomarkers for 1,2,4,5-Diepoxypentane (DEP) Exposure

This guide outlines the validation framework for urinary biomarkers of 1,2,4,5-diepoxypentane (DEP) exposure.

While 1,2:3,4-diepoxybutane (DEB) is the widely studied metabolite of 1,3-butadiene, 1,2,4,5-diepoxypentane is a distinct, homologous C5 bis-electrophile. It acts as a potent bifunctional alkylating agent, often used in organic synthesis (e.g., 19-norvitamin D analogs) and investigated for chemosterilization properties. Due to its structural capacity to form DNA-DNA and DNA-protein crosslinks, validating exposure biomarkers is critical for occupational safety and toxicological assessment.

Executive Summary & Biomarker Strategy

Validating biomarkers for bis-epoxides like DEP requires distinguishing between markers of internal dose (detoxification metabolites) and markers of biologically effective dose (macromolecular adducts).

This guide compares the two primary biomarker classes:

• Mercapturic Acid Conjugates (DEP-MA): Formed via Glutathione S-transferase (GST) conjugation. Represents the detoxification pathway.

• N7-Guanine Adducts (DEP-Gua): Formed via direct alkylation of DNA. Represents the genotoxic damage pathway.

Recommendation: For routine exposure monitoring, DEP-MA is the superior candidate due to higher abundance and non-invasive collection. However, DEP-Gua provides critical mechanistic data for risk assessment.

Comparative Analysis: Metabolites vs. Adducts

The following table contrasts the performance characteristics of the two biomarker alternatives based on homologous data from diepoxide validation studies.

Feature	Alternative A: Mercapturic Acid (DEP-MA)	Alternative B: DNA Adduct (DEP-Gua)
Biological Relevance	Internal Dose: Reflects total absorbed dose processed by detoxification enzymes (GSTs).	Biologically Effective Dose: Reflects the fraction of the dose that escaped detoxification to damage DNA.
Matrix Abundance	High: M to mM range. Easier to detect.	Ultra-Trace: fmol/mL range. Requires high-sensitivity instrumentation.
Analytical Platform	LC-MS/MS (Triple Quadrupole) in SRM mode.	LC-MS/MS (Nano-flow or High-Res) or 32P-postlabeling.
Stability	High stability in acidic urine (pH < 4).	Susceptible to depurination; requires immediate stabilization.
Confounding Factors	GST polymorphism (null genotypes) may alter excretion rates.	DNA repair rates (BER pathway) influence urinary output.
Validation Complexity	Moderate: Standard isotope dilution protocols apply.	High: Requires enzymatic digestion validation and artifact suppression.

Mechanism of Action & Biomarker Formation

Understanding the metabolic fate of 1,2,4,5-diepoxypentane is a prerequisite for assay design. The bis-epoxide can either be conjugated by Glutathione (GSH) or attack the N7 position of Guanine in DNA.

Figure 1: Divergent metabolic pathways of 1,2,4,5-DEP leading to distinct urinary biomarkers.

Validation Protocol: LC-MS/MS Quantification of DEP-MA

This protocol focuses on the Mercapturic Acid (DEP-MA) biomarker, as it is the most viable candidate for routine validation in drug development or occupational hygiene.

Phase 1: Reference Standard Synthesis

• Objective: Generate stable isotope-labeled internal standards (IS).

• Method: Synthesize [13C, 15N]-DEP-MA by reacting 1,2,4,5-diepoxypentane with isotope-labeled N-acetylcysteine under basic conditions.

• Purity Check: Verify >98% purity via NMR and HPLC-UV.

Phase 2: Sample Preparation (Solid Phase Extraction)

• Aliquot: 200 µL human urine + 20 µL Internal Standard solution.

• Acidification: Adjust to pH 2.0 with formic acid to protonate the mercapturic acid (improving retention on SPE).

• Loading: Load onto a HLB (Hydrophilic-Lipophilic Balance) cartridge pre-conditioned with MeOH and water.

• Wash: Wash with 5% MeOH in 0.1% Formic Acid (removes salts/urea).

• Elution: Elute with 100% MeOH. Evaporate to dryness and reconstitute in mobile phase.

Phase 3: LC-MS/MS Method Validation (FDA/EMA Guidelines)

A. Selectivity & Specificity

• Experiment: Analyze blank urine from 6 individual sources (non-exposed).

• Acceptance Criteria: No interfering peaks at the retention time of DEP-MA > 20% of the LLOQ response.

B. Linearity & Sensitivity (LLOQ)

• Experiment: Prepare an 8-point calibration curve (e.g., 0.5 – 500 ng/mL) in synthetic urine.

• Causality: Use synthetic urine to avoid background interference from endogenous mercapturates.

• Acceptance:

  ; Accuracy of standards within ±15% (±20% at LLOQ).

C. Matrix Effect (ME)

• Experiment: Compare the peak area of DEP-MA spiked into extracted blank urine (B) vs. neat solvent (A).

• Calculation:

  .

• Correction: If ME is <85% or >115%, the use of the stable isotope IS is mandatory to compensate for ionization suppression/enhancement.

D. Stability Profiling

• Bench-top: 4 hours at room temperature (mimics processing time).

• Freeze-Thaw: 3 cycles (-80°C to RT).

• Autosampler: 24 hours at 4°C.

• Critical Insight: Diepoxide-derived mercapturates can sometimes undergo cyclization or hydrolysis. Ensure pH is controlled during storage.

Decision Logic for Biomarker Validation

Use this logic gate to determine if your validation data supports clinical/field deployment.

Figure 2: Step-wise decision tree for validating analytical reliability.

References

• CDC. (2024). Urinary biomarkers of 1,3-butadiene in environmental settings using liquid chromatography isotope dilution tandem mass spectrometry. Centers for Disease Control and Prevention. [Link] (Note: Serves as the gold standard protocol for diepoxide biomarker validation).

• National Institutes of Health (NIH). (2000). 1,3-Butadiene: Biomarkers and Application to Risk Assessment. PubMed Central. [Link]

• PubChem. (2025). 1,2,4,5-Diepoxypentane Compound Summary. National Library of Medicine. [Link]

• Organic Syntheses. (2000).[1] Preparation of (R,R)-1,2:4,5-Diepoxypentane. Org. Synth. 2000, 77, 1. [Link]

• Tretyakova, N. Y., et al. (2007). DNA adducts of 1,2,3,4-diepoxybutane: Synthesis, characterization, and application as biomarkers. (Provided as homologous reference for diepoxide adduct validation). [Link]

Sources

• 1. researchgate.net [researchgate.net]

Technical Guide: DNA Crosslinking Efficiency of 1,2,4,5-Diepoxypentane vs. Monoepoxides

This guide provides an in-depth technical comparison between 1,2,4,5-diepoxypentane (a bifunctional alkylating agent) and monoepoxides (monofunctional analogs) regarding their DNA crosslinking efficiency.

It focuses on the mechanistic divergence where bifunctionality drives cytotoxicity through Interstrand Crosslinks (ICLs), whereas monofunctionality drives mutagenicity through bulky monoadducts.

Executive Summary

The Bottom Line: 1,2,4,5-diepoxypentane exhibits significantly higher cytotoxic efficiency than its monoepoxide counterparts due to its ability to form DNA Interstrand Crosslinks (ICLs). While monoepoxides (e.g., 1,2-epoxy-4-pentene) rapidly alkylate DNA to form N7-guanine monoadducts, they lack the second electrophilic center required to covalently bridge two DNA strands.

• 1,2,4,5-diepoxypentane: Acts as a "molecular mousetrap." The first alkylation event anchors the molecule to DNA (usually N7-Guanine), increasing the local concentration of the second epoxide group, which then reacts with a distal nucleophile (typically another guanine on the opposite strand) to "lock" the helix.

• Monoepoxides: Form only monoadducts.[1] These lesions are bulky and mutagenic but do not block DNA strand separation during replication/transcription as effectively as ICLs. They are more easily repaired via Base Excision Repair (BER).

Mechanistic Analysis: The "Anchor and Lock" Effect

The superior crosslinking efficiency of 1,2,4,5-diepoxypentane is governed by the chelate effect . Once the first epoxide ring opens and bonds to DNA (the "Anchor" step), the effective molarity of the second epoxide ring relative to the DNA target increases exponentially compared to a free-floating monoepoxide.

Structural Dynamics

• 1,2,4,5-Diepoxypentane: Contains a methylene (

  ) spacer between the two oxirane rings. This spacer provides rotational flexibility, allowing the molecule to span specific distances in the major groove of B-DNA, typically targeting 5'-GNC-3' sequences (where N is any base).

• Monoepoxides: Lack the second reactive group. The reaction terminates after the initial alkylation.

Reaction Pathway Diagram

The following diagram illustrates the divergence in pathway between the two agents.

Caption: Comparative pathway showing the "Dead-End" nature of monoepoxides vs. the sequential "Anchor and Lock" mechanism of diepoxides leading to replication fork collapse.

Comparative Data Profile

The following table synthesizes the physicochemical and biological distinctions affecting crosslinking efficiency.

Feature	Monoepoxides	1,2,4,5-Diepoxypentane	Impact on Efficiency
Electrophilic Centers	1 (Monofunctional)	2 (Bifunctional)	Diepoxides have 2x theoretical reactivity, but the crosslinking potential is infinite vs. zero.
Primary Lesion	N7-(2-hydroxyalkyl)-Guanine	N7,N7-Bis(guanyl) crosslink	Crosslinks are structurally distinct and harder to repair.
Target Sequence	Random Guanines	Preferentially 5'-GNC-3'	Diepoxypentane "reads" the DNA geometry to find optimal spacing.
Repair Mechanism	Base Excision Repair (BER)	Fanconi Anemia Pathway / NER	Crosslinks require complex, error-prone double-strand break repair.
Helix Stability	Destabilizing (leads to nicking)	Stabilizing (prevents denaturation)	Key Assay Metric: Crosslinked DNA resists alkaline denaturation.
Cytotoxicity	Low to Moderate	High	Crosslinking efficiency correlates directly with cytotoxicity.

Experimental Protocol: Validating Crosslinking Efficiency

To objectively compare 1,2,4,5-diepoxypentane against a monoepoxide, you cannot rely on standard PCR or absorbance alone. The gold standard method is Alkaline Agarose Gel Electrophoresis .

Principle: Under alkaline conditions (pH > 12), hydrogen bonds break, and DNA strands separate (denature).

• Monoepoxide-treated DNA: Strands separate completely and migrate as single strands (ssDNA).

• Diepoxypentane-treated DNA: The covalent interstrand crosslink prevents separation. The DNA snaps back (renatures) or migrates as a higher molecular weight "X-shape" complex, appearing as a distinct retarded band compared to ssDNA.

Step-by-Step Workflow

Reagents

• Buffer: 30 mM NaOH, 1 mM EDTA (freshly made).

• Loading Dye: Alkaline loading buffer (NaOH, glycerol, Xylene Cyanol).

• Substrate: Linearized plasmid DNA (e.g., pUC19 linearized with EcoRI).

Protocol

• Incubation:

  • Treat 1 µg of linearized plasmid DNA with equimolar concentrations (e.g., 50 µM, 100 µM, 500 µM) of 1,2,4,5-diepoxypentane and the monoepoxide control .

  • Incubate at 37°C for 12–24 hours in TE buffer (pH 7.4).

  • Control: Include an untreated DNA control.

• Precipitation:

  • Ethanol precipitate DNA to remove unreacted epoxides. Resuspend in 10 µL sterile water.

• Denaturation (Critical Step):

  • Add 2 µL of 6X Alkaline Loading Buffer to samples.

  • Note: The high pH in the loading buffer begins the denaturation process.

• Electrophoresis:

  • Prepare a 1% Alkaline Agarose gel (agarose dissolved in water, equilibrated in alkaline buffer).

  • Run at 1–2 V/cm (low voltage is crucial to prevent heating/smearing) for 4 hours in Alkaline Running Buffer.

  • Recirculation:[2] Recirculate buffer if possible to prevent pH gradient formation.

• Visualization:

  • Neutralize gel in 0.5 M Tris-HCl (pH 7.5) for 30 mins.

  • Stain with Ethidium Bromide or SYBR Gold.

Expected Results Diagram

The following diagram predicts the gel migration pattern, serving as a self-validation tool for your experiment.

Caption: Schematic of alkaline gel. Monoepoxides yield only ssDNA (denatured). Diepoxides yield a retarded "ICL Band" (renatured/crosslinked).

References

• Millard, J. T., & White, M. M. (1993).[1][3] Diepoxybutane cross-links DNA at 5'-GNC sequences.[3][4][5][6] Biochemistry, 32(8), 2120–2124.[3]

• Park, S., Anderson, C., & Tretyakova, N. (2005).[4] Interstrand and intrastrand DNA-DNA cross-linking by 1,2,3,4-diepoxybutane: role of stereochemistry. Journal of the American Chemical Society, 127(41), 14355–14365.

• Yewdell, W. T., & Millard, J. T. (1999). 1,2,5,6-Diepoxyhexane and 1,2,7,8-diepoxyoctane cross-link duplex DNA at 5'-GNC sequences.[1] Biochemistry, 38(32), 10363–10369.

• Tretyakova, N., Goggin, M., Sangaraju, D., & Janis, G. (2003). Formation of DNA-protein cross-links in mammalian cells by 1,2,3,4-diepoxybutane.[2][4][5][7][8] Chemical Research in Toxicology, 16(5), 600–611.

• Fisher Scientific. Alkaline Agarose Gel Electrophoresis Protocol.

Sources

• 1. 1,2,5,6-Diepoxyhexane and 1,2,7,8-diepoxyoctane cross-link duplex DNA at 5'-GNC sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DNA-protein cross-linking by 1,2,3,4-diepoxybutane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diepoxybutane cross-links DNA at 5'-GNC sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Diepoxybutane Interstrand Cross-Links Induce DNA Bending - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diepoxybutane and diepoxyoctane interstrand cross-linking of the 5S DNA nucleosomal core particle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. DNA-Protein Cross-Linking by 1,2,3,4-Diepoxybutane - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Diepoxybutane induces the formation of DNA-DNA rather than DNA-protein cross-links, and single-strand breaks and alkali-labile sites in human hepatocyte L02 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-Laboratory Validation Guide: Detection of 1,2,4,5-Diepoxypentane (DEP)

Executive Summary: The Analytical Gap

While 1,2,3,4-diepoxybutane (DEB) is widely documented as the primary carcinogenic metabolite of 1,3-butadiene, its homologue 1,2,4,5-diepoxypentane (DEP) presents a distinct analytical challenge. Used increasingly in specialized polymer synthesis and as a bis-electrophile model in DNA crosslinking studies, DEP lacks the standardized pharmacopoeial monographs available for DEB.

This guide bridges that gap. It provides a framework for inter-laboratory validation , comparing the two primary detection strategies: GC-MS (Direct/Derivatized) and LC-MS/MS (Chemo-selective Derivatization) .

Key Insight: Direct analysis of DEP is prone to thermal degradation and hydrolysis. For trace-level detection (genotoxic impurity compliance < 1.5 µ g/day ), LC-MS/MS utilizing diethyldithiocarbamate (DDTC) derivatization is the recommended gold standard due to superior sensitivity and stability.

Strategic Method Selection: GC vs. LC

The choice of method depends strictly on the Analytical Threshold of Concern (ATC) .

Feature	Method A: GC-MS (Electron Impact)	Method B: LC-MS/MS (ESI+)
Primary Application	Raw Material Purity (>95%) & Process Control	Trace Impurity (< 1 ppm) & Biological Matrices
Sample Prep	Liquid-Liquid Extraction (LLE) or Headspace	Derivatization (DDTC or Nicotinamide)
Detectability	Good for volatile precursors; DEP has lower vapor pressure than DEB.[1]	Excellent for polar adducts; high sensitivity.[2]
Limit of Quantitation	~10 - 50 ppm	~0.5 - 5 ppb (ng/mL)
Risk Factor	Thermal Degradation: Epoxides may ring-open in the injector port.	Matrix Effects: Requires stable isotope internal standard (SIL-IS).

Analytical Decision Matrix

The following diagram illustrates the logic flow for selecting the appropriate validation protocol.

Caption: Decision tree for selecting DEP analytical platforms based on sensitivity requirements.

Recommended Protocol: LC-MS/MS with DDTC Derivatization

Rationale: DEP is a bis-electrophile.[3][4][5] It reacts rapidly with nucleophiles. To "freeze" the analyte and enhance ionization, we utilize Sodium Diethyldithiocarbamate (DDTC) , which opens the epoxide rings to form a stable, UV-active, and ionizable bis-dithiocarbamate ester.

Reagents & Standards[2]

• Analyte: 1,2,4,5-Diepoxypentane (CAS 187-29-1).[1]

• Internal Standard (IS):

  -1,2,4,5-Diepoxypentane (Custom synthesis recommended) or functional analog -1,2,3,4-Diepoxybutane.

• Derivatizing Agent: 100 mM Sodium Diethyldithiocarbamate (DDTC) in phosphate buffer (pH 7.4).

Step-by-Step Workflow

• Sample Preparation:

  • Aliquot 100 µL of sample (API solution or plasma).

  • Add 10 µL of Internal Standard (1 µg/mL).

  • Add 200 µL of 100 mM DDTC .

  • Critical Step: Incubate at 37°C for 60 minutes . (Ensures complete ring opening).

• Extraction:

  • Add 500 µL Ethyl Acetate. Vortex for 2 mins.

  • Centrifuge at 10,000 x g for 5 mins.

  • Collect supernatant; evaporate to dryness under

    .

  • Reconstitute in 100 µL Acetonitrile/Water (50:50).

• LC-MS/MS Parameters:

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8 µm).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

  • Gradient: 10% B to 90% B over 5 mins.

  • Ionization: ESI Positive Mode.

  • MRM Transitions: Monitor the transition of the [DEP-bis-DDTC + H]+ adduct.

    • Note: DEP (MW 100) + 2 DDTC (MW 149 each) - 2 Na + 2 H... The mass shift must be calculated based on the specific chelate structure formed (usually opening the ring adds the entire ligand).

Reaction Mechanism Visualization

Caption: Derivatization pathway converting reactive DEP into a stable, ionizable adduct.

Inter-Laboratory Validation Targets

Since specific inter-lab data for DEP is rare compared to DEB, the following tables represent the Target Performance Specifications (TPS) derived from ICH M10 (Bioanalytical Method Validation) and ICH Q2(R1) guidelines. These are the benchmarks your validation study must meet.

Table 1: Target Accuracy & Precision (Inter-Day)

Based on n=5 replicates across 3 days in 3 independent labs.

Concentration Level	Target Accuracy (%)	Target Precision (CV %)	Acceptance Status
LLOQ (1.0 ng/mL)	80.0 – 120.0%	< 20.0%	Critical
Low QC (3.0 ng/mL)	85.0 – 115.0%	< 15.0%	Required
Mid QC (50 ng/mL)	85.0 – 115.0%	< 15.0%	Required
High QC (800 ng/mL)	85.0 – 115.0%	< 15.0%	Required

Table 2: Robustness & Stability Criteria

Crucial for epoxides which hydrolyze spontaneously.

Parameter	Condition	Acceptance Criteria
Benchtop Stability	4 hours at 20°C (Pre-derivatization)	< 15% degradation (Likely Fail - Keep on Ice)
Processed Stability	24 hours at 4°C (Post-derivatization)	90 - 110% Recovery
Freeze-Thaw	3 Cycles (-80°C to 20°C)	85 - 115% Recovery
Stock Solution	1 week at -20°C in Acetonitrile	95 - 105% Stability

Troubleshooting & Expert Insights

The Hydrolysis Trap

Problem: Poor recovery in aqueous controls. Root Cause: DEP hydrolyzes to 1,2,4,5-pentanetetraol in water. Solution: Prepare stock standards in anhydrous DMSO or Acetonitrile . Do not spike into aqueous buffer until the exact moment of derivatization.

The Carryover Ghost

Problem: Peaks appearing in blank samples after a High QC. Root Cause: The bis-DDTC derivative is sticky (lipophilic). Solution: Use a needle wash of Acetonitrile:Isopropanol:Acetone (40:40:20) .

Internal Standard Drift

Problem: Variation in retention time between samples and standards. Root Cause: Matrix effect suppressing ionization. Solution: If

-DEP is unavailable, use 1,2,3,4-diepoxybutane (DEB) as a surrogate standard, but validate the relative response factor (RRF).

References

• International Council for Harmonisation (ICH). (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1). [Link]

• European Medicines Agency (EMA). (2022). ICH guideline M10 on bioanalytical method validation. [Link]

• Goggin, M., et al. (2009). 1,2,3,4-Diepoxybutane-induced DNA-protein cross-linking in human cells.[3][4][5] (Analogous methodology for bis-epoxide detection). [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 98493, 1,2,4,5-Diepoxypentane. [Link]

• Occupational Safety and Health Administration (OSHA). Method 56: 1,3-Butadiene (and metabolites). (Standard reference for epoxide sampling). [Link]

Sources

• 1. 1,2,4,5-Diepoxypentane | C5H8O2 | CID 98493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. DNA-protein cross-linking by 1,2,3,4-diepoxybutane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. DNA-Protein Cross-Linking by 1,2,3,4-Diepoxybutane - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Verifying Antibody Specificity Against 1,2,4,5-Diepoxypentane Adducts

For researchers, scientists, and drug development professionals investigating the genotoxic effects of compounds like 1,2,4,5-diepoxypentane, the ability to accurately detect and quantify specific DNA adducts is paramount. These covalent modifications to DNA are critical biomarkers of exposure and potential carcinogenic risk. While antibodies offer a high-throughput and sensitive method for detection, their utility is entirely dependent on their specificity. This guide provides an in-depth comparison of methodologies to rigorously validate antibodies raised against 1,2,4,5-diepoxypentane-DNA adducts, ensuring the integrity and reproducibility of your research.

The Challenge: Ensuring Specificity for Small Molecule Adducts

This guide will focus on the gold-standard immunological technique for specificity verification, the competitive Enzyme-Linked Immunosorbent Assay (ELISA), and compare its performance and utility against other immunological and biophysical methods, as well as the benchmark analytical technique of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Generating the Tools: Antibody Production Against 1,2,4,5-Diepoxypentane Adducts

The foundation of any immuno-based detection method is a high-quality antibody. For 1,2,4,5-diepoxypentane-DNA adducts, this process begins with the synthesis of a suitable immunogen.

Immunogen Preparation: A Critical First Step

To elicit an immune response, the small 1,2,4,5-diepoxypentane adduct must be presented to the immune system in a more immunogenic form. This is typically achieved by:

• Reacting 1,2,4,5-diepoxypentane with calf thymus DNA in vitro to generate a high density of adducts.

• Characterizing the modified DNA to confirm the presence and estimate the frequency of the adducts.

• Conjugating the adducted DNA to a carrier protein , such as bovine serum albumin (BSA) or keyhole limpet hemocyanin (KLH), to enhance its immunogenicity.

This conjugate is then used to immunize host animals (e.g., rabbits for polyclonal antibodies or mice for monoclonal antibodies) to generate antibodies that recognize the 1,2,4,5-diepoxypentane-DNA adducts.

The Gold Standard for Specificity Verification: Competitive ELISA

The competitive ELISA, or inhibition ELISA, is a powerful and quantitative method to determine the specificity of an antibody for its target antigen.[4][5][6][7] The principle lies in the competition between a known, immobilized antigen and a free antigen in a sample for binding to a limited amount of antibody. The signal generated is inversely proportional to the concentration of the free antigen in the sample.

Experimental Workflow for Competitive ELISA

Detailed Protocol for Competitive ELISA

Materials:

• 96-well microtiter plates

• 1,2,4,5-diepoxypentane-adducted DNA (for coating)

• Synthesized 1,2,4,5-diepoxypentane-modified nucleoside standards

• Unmodified DNA and individual nucleosides (for cross-reactivity testing)

• Primary antibody against 1,2,4,5-diepoxypentane adducts

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-rabbit IgG)

• Blocking buffer (e.g., 5% non-fat milk in PBS)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H₂SO₄)

• Plate reader

Procedure:

• Plate Coating:

  • Dilute the 1,2,4,5-diepoxypentane-adducted DNA to an optimal concentration in a coating buffer.

  • Add 100 µL of the diluted antigen to each well of a 96-well plate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with wash buffer.

• Blocking:

  • Add 200 µL of blocking buffer to each well.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with wash buffer.

• Competition:

  • Prepare a serial dilution of the 1,2,4,5-diepoxypentane-modified nucleoside standard.

  • Prepare dilutions of potential cross-reactants (unmodified DNA, individual nucleosides, structurally similar adducts).

  • In a separate plate or tubes, pre-incubate a fixed, limiting concentration of the primary antibody with each dilution of the standard or potential cross-reactant for 1-2 hours at room temperature.

  • Transfer 100 µL of each pre-incubated mixture to the corresponding wells of the coated and blocked plate.

  • Incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the plate five times with wash buffer.

  • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with wash buffer.

  • Add 100 µL of the substrate solution to each well and incubate in the dark until sufficient color develops.

  • Add 50 µL of stop solution to each well.

• Data Analysis:

  • Measure the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

  • Plot the absorbance against the logarithm of the competitor concentration.

  • Calculate the IC50 value, which is the concentration of the competitor that inhibits 50% of the antibody binding. A lower IC50 value indicates a higher affinity of the antibody for the competitor.

Comparison of Specificity Verification Methods

While competitive ELISA is a robust method, a multi-faceted approach to antibody validation provides the highest level of confidence.[8][9][10]

Method	Principle	Pros	Cons
Competitive ELISA	Competition between a labeled and unlabeled antigen for a limited amount of antibody.[4][5][6]	Highly quantitative, high throughput, excellent for determining specificity against small molecules and structurally similar compounds.	Requires purified antigen standards, indirect measurement of binding.
Western Blotting	Separation of proteins by size, transfer to a membrane, and detection with antibodies.	Can assess specificity against adducts on different proteins (if applicable), widely used.	Not suitable for free DNA adducts, less quantitative than ELISA.
Immunoprecipitation-Mass Spectrometry (IP-MS)	Antibody is used to capture the target antigen from a complex mixture, which is then identified by mass spectrometry.[9]	Unbiased identification of the antibody's binding partners, provides definitive evidence of the target.	Technically demanding, requires specialized equipment, may not be sensitive enough for low-abundance adducts.
Surface Plasmon Resonance (SPR)	Measures the binding kinetics (on- and off-rates) of an antibody to its antigen immobilized on a sensor chip.	Provides real-time kinetic data (KD), label-free.	Requires specialized equipment, can be sensitive to buffer conditions.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Physical separation of adducts by chromatography followed by mass-based detection and fragmentation for structural confirmation.[11][12][13][14][15]	The "gold standard" for adduct identification and quantification, highly specific and sensitive, does not rely on antibodies.	Lower throughput, requires expensive equipment and specialized expertise, may require isotopic standards for absolute quantification.

A Holistic Approach to Antibody Validation

A truly validated antibody for 1,2,4,5-diepoxypentane adducts should be assessed using a combination of these methods.

Conclusion

References

• Sundquist, W. I., Lippard, S. J., & Stollar, B. D. (1987). Adduct-specific monoclonal antibodies for the measurement of cisplatin-induced DNA lesions in individual cell nuclei. Proceedings of the National Academy of Sciences, 84(22), 8225–8229.
• Seneviratne, U. I., & Goggin, M. (2010). Exocyclic deoxyadenosine adducts of 1,2,3,4-diepoxybutane: synthesis, structural elucidation, and mechanistic studies. Chemical research in toxicology, 23(1), 118–133.
• Goggin, M., Seneviratne, U. I., & Swenberg, J. A. (2007). Site specific N6-(2-hydroxy-3,4-epoxybut-1-yl)adenine oligodeoxynucleotide adducts of 1,2,3,4-diepoxybutane: synthesis and stability at physiological pH. Chemical research in toxicology, 20(4), 646–654.

• Bio-Rad. (n.d.). Types of ELISA. Bio-Rad. [Link]

• Microbe Notes. (2010, May 3). Competitive ELISA Protocol and Animation. Microbe Notes. [Link]

• GSIS. (n.d.). 1,2,4,5-DIEPOXYPENTANE. GSIS. [Link]

• St John's Laboratory Ltd. (2020, November 12). Genetic strategies for antibody validation. St John's Laboratory Ltd. [Link]

• Hecht, S. S. (2019). Recent Studies on DNA Adducts Resulting from Human Exposure to Tobacco Smoke. Toxics, 7(1), 16.

• PubChem. (n.d.). 1,2,4,5-Diepoxypentane. PubChem. [Link]

• Gu, D., & Wang, Y. (2014). Mass spectrometry for the assessment of the occurrence and biological consequences of DNA adducts. Journal of the American Society for Mass Spectrometry, 25(6), 914–929.
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